Niobium(II) oxide

• IUPAC Name: oxoniobium
• InChI: InChI=1S/Nb.O
• InChI Key: BFRGSJVXBIWTCF-UHFFFAOYSA-N
• Canonical SMILES: O=[Nb]
• Molecular Formula: NbO
• Molecular Weight: 108.906 g/mol
• Physical Description: Black odorless powder; Insoluble in water; [MSDSonline]
• CAS No.: 12034-57-0, 12627-00-8

Description

Significance of Niobium(II) Oxide within the Family of Niobium Oxides

The niobium-oxygen system is complex, featuring various stoichiometric and non-stoichiometric phases. The primary oxides include this compound (NbO), Niobium(IV) oxide (NbO2), and Niobium(V) oxide (Nb2O5). encyclopedia.pubreade.comwikipedia.org Each possesses unique electrical properties: NbO is a metallic conductor, NbO2 is a semiconductor, and Nb2O5 is an insulator. encyclopedia.pubresearchgate.net This range of conductivity across its oxides makes the niobium family versatile for a wide array of electronic and electrochemical applications. encyclopedia.pub

This compound's metallic conductivity, in particular, sets it apart. encyclopedia.pub This property is crucial for its use in certain electronic components, such as capacitors. passive-components.eu The stability of niobium sub-oxides like NbO and NbO2 is a key differentiator from tantalum, a chemically similar element. passive-components.eu While tantalum does not form stable sub-oxides between the metal and the dielectric tantalum pentoxide, the presence of stable NbO and NbO2 layers in niobium-based devices offers unique advantages. passive-components.eu

Table 1: Comparison of Key Niobium Oxides

Property	This compound (NbO)	Niobium(IV) Oxide (NbO2)	Niobium(V) Oxide (Nb2O5)
Oxidation State of Nb	+2	+4	+5
Electrical Property	Metallic Conductor encyclopedia.pub	Semiconductor encyclopedia.pub	Insulator encyclopedia.pub
Appearance	Gray solid reade.com	Bluish-black solid reade.com	Colorless, insoluble solid reade.com
Key Applications	Capacitors passive-components.eu, Superconductors researchgate.net	Memristors, Thermoelectrics mdpi.com	Capacitors, Catalysis, Optical Coatings encyclopedia.pubreade.com

Historical Context of this compound Research and Development

The history of niobium itself is intertwined with its discovery and distinction from the chemically similar tantalum. The element was first identified as "columbium" in 1801 by Charles Hatchett. rsc.orgbritannica.comwikipedia.org However, it was initially confused with tantalum. wikipedia.orgnih.gov In 1844, Heinrich Rose demonstrated that the two were distinct elements and named the new element niobium. rsc.orgnih.gov The pure metal was first isolated in 1864. rsc.org

The development of niobium-based materials for specific applications came much later. Research into niobium capacitors, for instance, began in the former USSR in the 1960s, driven by a shortage of tantalum. passive-components.eu However, the quality of niobium powders at the time was insufficient for reliable capacitor production. passive-components.eu A significant push in the research and development of niobium and its oxides, including NbO, occurred around the year 2000, spurred by another tantalum shortage. passive-components.eu This led to the development of high-purity niobium and NbO powders, enabling their use in modern electronics. passive-components.eu

Current Research Landscape and Emerging Trends for this compound

Current research on niobium oxides is vibrant and expanding into various high-tech fields. While Nb2O5 remains the most studied for applications like catalysis and photocatalysis, the unique properties of NbO and NbO2 are being explored for next-generation technologies. mdpi.comnih.gov

Emerging trends for niobium oxides, including NbO, encompass:

Energy Storage: Niobium oxides are being investigated as electrode materials for advanced batteries, including lithium-ion and sodium-ion batteries, and supercapacitors. mdpi.comresearchgate.net The rich redox chemistry of niobium allows for high charge storage capacities. researchgate.net

Electronics and Plasmonics: The metallic nature of NbO makes it a candidate for applications in plasmonics, a field that studies the interaction of light with free electrons in a metal. cnr.ituni-stuttgart.de Amorphous niobium oxide films are also being explored for their tunable electronic and optical properties. cnr.it

Catalysis: While Nb2O5 is a well-known catalyst, research is also delving into the catalytic activities of other niobium oxides. d-nb.inforesearchgate.net For example, in some reactions, Nb2O5 is reduced to NbO, which is considered the active catalytic state. acs.org

Memristors: Niobium dioxide (NbO2) is a key material in the development of memristors, which are electronic components that can store memory. mdpi.com

Biomedical Applications: Niobium-based nanomaterials, particularly niobium pentoxide, are being explored for their potential in drug delivery, biosensing, and tissue engineering due to their chemical stability and biocompatibility. mdpi.comnih.gov

The ongoing research into the synthesis and characterization of different niobium oxide phases is crucial for unlocking their full potential in these and other future applications. researchgate.netcern.ch

Synthetic Methodologies for Niobium Ii Oxide and Related Niobium Oxides

Challenges in the Synthesis of Niobium(II) Oxide and Lower Oxidation State Niobium Oxides

The synthesis of niobium oxides in lower oxidation states, such as this compound (NbO) and Niobium(IV) oxide (NbO₂), presents significant challenges. A primary difficulty lies in the inherent stability of the +5 oxidation state for niobium, making the formation of Nb₂O₅ the most thermodynamically favorable outcome. researchgate.net The synthesis of NbO₂ is complicated by the fact that Nb⁴⁺ is not a stable oxidation state and is easily over-oxidized. mdpi.com This complexity is compounded by the existence of several non-stoichiometric, polymorphic, or metastable phases between NbO₂ and Nb₂O₅, which makes the fabrication of pure phases difficult. researchgate.net

Niobium oxides encompass three main structural phases: NbO, NbO₂, and Nb₂O₅. literasisains.id This complex crystal system, with its wide variation of polymorphic forms, poses a considerable challenge in synthesizing specific niobium oxide phases. mdpi.com While these polymorphic forms lead to interesting structural phases, they also complicate the controlled synthesis of a single, desired oxide. mdpi.com

Thin Film Deposition Techniques for this compound

Various physical and chemical deposition techniques are employed to fabricate thin films of niobium oxides. researchgate.netscielo.br These methods are crucial for applications in electronics and optics where precise control over film thickness and properties is required.

DC Reactive Magnetron Sputtering for this compound Thin Films

DC reactive magnetron sputtering is a widely utilized technique for depositing niobium oxide thin films. researchgate.net This method involves sputtering a metallic niobium target in a reactive atmosphere containing oxygen. scientific.netresearchgate.net The properties of the resulting films, including their stoichiometry, are highly dependent on the deposition parameters such as oxygen flow rate and substrate temperature. researchgate.netscientific.netcapes.gov.br

Transparent niobium oxide thin films have been prepared by this method on various substrates like silicon wafers and glass at room temperature from a high-purity niobium target. researchgate.netscientific.net Studies have shown that the deposition rate decreases as the oxygen flow rate increases, while the transmittance of the films increases. researchgate.netscientific.net It is possible to create NbO, NbO₂, and Nb₂O₅ films by controlling the oxygen flow rate during the sputtering process. researchgate.net For instance, at a constant total pressure of 0.93 Pa, oxygen flow rates of approximately 2, 4, and >6 sccm are required to prepare NbO, NbO₂, and Nb₂O₅, respectively. researchgate.net

The substrate temperature during sputtering also plays a critical role. Films deposited on heated substrates tend to be composed of columnar microcrystalline structures. researchgate.net For example, a substrate temperature of 500°C can lead to well-crystallized films with excellent electrochromic properties. capes.gov.br In contrast, films deposited at lower temperatures often exhibit an amorphous structure. researchgate.netcapes.gov.br

Sol-Gel Methods for this compound Film Fabrication

The sol-gel process is a versatile "wet chemical" method for producing metal oxide nanostructures and thin films, including those of niobium oxide. mdpi.commdpi.com This technique involves the hydrolysis and polycondensation of molecular precursors, typically metal alkoxides like niobium(V) ethoxide, in a solvent to form a "sol" and subsequently a "gel". mdpi.comlbl.gov The resulting gel can then be applied as a coating and heat-treated to form the final oxide film. lbl.gov

This method offers several advantages, including the ability to deposit films on various surfaces, a straightforward deposition process, and the use of relatively inexpensive equipment. mdpi.com It is a low-temperature process, which is energy-efficient. mdpi.commdpi.com However, the sol-gel technique also has disadvantages, such as the sensitivity of precursors to moisture and the potential for the wet gel to shrink upon drying. mdpi.com

Niobium oxide films have been prepared using precursors like niobium chloride (NbCl₅) dissolved in solvents such as butanol or ethanol (B145695). researchgate.netmdpi.com Additives like citric acid can be used in the process. mdpi.com The resulting films are often amorphous and can be crystallized by annealing at higher temperatures. scielo.br For instance, amorphous Nb₂O₅ powders prepared by the sol-gel technique can be transformed into the orthorhombic T-Nb₂O₅ phase upon calcination at 750°C. scielo.br

Evaporation and Thermal Oxidation Techniques for this compound Films

Evaporation and thermal oxidation are also established methods for creating niobium oxide films. researchgate.netresearchgate.net In the electron beam evaporation technique, the deposition parameters, such as the partial pressure of oxygen and the substrate temperature, significantly influence the optical properties of the films. mdpi.com The resulting films from this method are often amorphous. mdpi.com

Thermal oxidation involves heating a niobium metal film in an oxygen-containing atmosphere to form an oxide layer. researchgate.netaip.org This method has been used to fabricate thin-film Josephson junctions, where a niobium film is thermally oxidized before the deposition of a top electrode like lead. aip.org

Solution-Based Synthesis Approaches for Niobium-Based Oxides (General Context for NbO)

Solution-based methods, particularly hydrothermal synthesis, provide a versatile platform for producing a variety of niobium oxide nanostructures. nih.gov These techniques offer good control over the crystallography and morphology of the resulting materials. nih.gov

Hydrothermal Synthesis Routes for Niobium Oxide Nanostructures

Hydrothermal synthesis is a prominent liquid-phase method for creating crystalline ceramic oxide nanoparticles. nih.govresearchgate.net The process involves dissolving a niobium precursor, such as commercial Nb₂O₅ or niobic acid, in a solvent (often water) within a sealed vessel (autoclave) and subjecting it to high temperatures and pressures. nih.govresearchgate.netacs.org These conditions accelerate the hydrolysis of the starting materials and promote the crystallization of the desired oxide nanostructures. nih.govresearchgate.net

Advantages of the hydrothermal method include its relatively low operating temperatures (up to 300°C), low energy consumption, and the use of inexpensive equipment and precursors. nih.govresearchgate.net This route is a direct path to producing fine and homogeneous oxide powders. nih.govresearchgate.net

The morphology and crystal structure of the synthesized niobium oxide nanostructures can be influenced by various parameters, including the reaction temperature, time, and the presence of surfactants or mineralizers. acs.orgmdpi.comrsc.org For example, crystalline niobium pentoxide (Nb₂O₅) nanorods with uniform size and shape have been synthesized from niobic acid in the presence of surfactants that stabilize the nanostructures. acs.org The choice of surfactant can be used to tune the size of the nanorods. acs.org Similarly, the pH of the reaction solution can greatly affect the morphology of the resulting Nb₂O₅, with nanowires forming at lower pH values and worm-like structures at higher pH. rsc.org

The hydrothermal synthesis of niobates has been shown to be a promising alternative to traditional solid-state reactions, as it requires much lower temperatures and allows for the formation of nanoscale crystals. researchgate.net

Solvothermal Synthesis of Niobium Oxide Nanoparticles

Solvothermal synthesis is a versatile method for producing a variety of nanomaterials, including niobium oxides. rsc.org This technique involves a chemical reaction in a sealed vessel, often an autoclave, where the solvent is heated above its boiling point to create high pressure. This process allows for the formation of crystalline materials at relatively low temperatures. mdpi.com

In a typical solvothermal synthesis of niobium oxide nanoparticles, a niobium precursor, such as niobium (V) chloride (NbCl₅), is dissolved in an organic solvent like benzyl (B1604629) alcohol. rsc.orgnih.gov The solution is then heated, leading to the polymerization of niobium-containing complexes and the subsequent nucleation and growth of niobium oxide nanoparticles. rsc.orgnih.gov The reaction temperature and time significantly influence the size, shape, and crystalline phase of the resulting nanoparticles. mdpi.comnih.gov For instance, studies have shown that increasing the reaction temperature can lead to the formation of different phases of niobium pentoxide (Nb₂O₅). nih.gov

One of the key advantages of the solvothermal method is the ability to control the morphology of the nanoparticles by adjusting the reaction parameters, such as the solvent, temperature, and the presence of surfactants or other additives. mdpi.commdpi.com For example, using different glycols as the solvent can produce nanoparticles with sizes ranging from 5 to over 100 nanometers. rsc.org This method has been successfully employed to synthesize various forms of niobium oxide nanomaterials, including nanorods, nanosheets, and nanospheres. rsc.orgnih.gov

Chemical Precipitation and Colloidal Synthesis of Niobium Oxides

Chemical precipitation is a widely used method for the synthesis of niobium oxide materials. researchgate.net This technique involves the formation of a solid precipitate from a solution. In a typical process, a niobium salt solution, such as one containing niobium (V) oxalate, is mixed with a precipitating agent, like ammonium (B1175870) hydroxide. nih.govjove.com This leads to the formation of a hydrated niobium oxide precipitate, which can then be calcined at elevated temperatures to obtain the desired crystalline phase of niobium oxide. nih.govjove.com The properties of the final product, such as particle size and surface area, can be controlled by adjusting parameters like the pH, temperature, and concentration of the reactants. researchgate.net

Colloidal synthesis is another important route for producing niobium oxide nanocrystals with well-defined shapes and sizes. utexas.educhemrxiv.org This method typically involves the reaction of a niobium precursor, such as niobium (V) chloride (NbCl₅), with a capping agent, like oleic acid, in a high-boiling point solvent. chemrxiv.org The capping agent helps to control the growth and prevent the aggregation of the nanocrystals. By carefully controlling the reaction conditions, including the precursor concentration and reaction temperature, it is possible to synthesize anisotropic nanostructures such as nanoplatelets and nanorods. utexas.educhemrxiv.org For example, the use of a pre-formed niobium oxo cluster as a precursor has been shown to favor the growth of monoclinic Nb₁₂O₂₉ nanoplatelets. chemrxiv.org

Non-Aqueous Sol-Gel Routes for Niobium Oxide Materials

The non-aqueous sol-gel process is a variation of the traditional sol-gel method that utilizes organic solvents instead of water. nih.govnih.gov This approach offers several advantages, particularly for the synthesis of metal oxides like niobium oxide, which can be sensitive to hydrolysis and condensation reactions in aqueous media. nih.gov In a typical non-aqueous sol-gel synthesis of niobium oxide, a niobium precursor, such as niobium (V) ethoxide or niobium (V) chloride, is dissolved in an organic solvent like an alcohol. nih.govnih.gov The "sol" then undergoes condensation reactions to form a "gel," a three-dimensional network of niobium oxide. nih.gov This gel is subsequently dried and calcined to produce the final niobium oxide material. nih.gov

A significant advantage of the non-aqueous sol-gel route is the ability to achieve high-purity, nanostructured materials with controlled particle size and a large specific surface area at lower temperatures compared to conventional solid-state methods. nih.gov For instance, this method can yield niobium oxide materials at temperatures between 70°C and 320°C, whereas solid-state reactions often require temperatures exceeding 400°C. nih.gov The choice of solvent and precursor plays a crucial role in determining the properties of the final product. nih.gov For example, the use of benzyl alcohol with niobium (V) chloride has been shown to be an effective non-aqueous sol-gel route for synthesizing niobium oxide nanoparticles. rsc.orgnih.gov

Advanced Synthesis Techniques for Niobium Oxide Nanomaterials (General Context)

Electrospinning for Niobium Oxide Nanomaterial Fabrication

Electrospinning is a versatile and cost-effective technique for fabricating one-dimensional nanomaterials such as nanofibers. mdpi.comhfut.edu.cn This method has been successfully employed to produce niobium oxide nanofibers with controllable diameters and morphologies. hfut.edu.cnresearchgate.net The process involves applying a high voltage to a polymer solution containing a niobium precursor, which creates an electrically charged jet that is drawn towards a collector. As the solvent evaporates, solid nanofibers are formed. mdpi.comhfut.edu.cn

In a typical electrospinning process for niobium oxide, a precursor solution is prepared by dissolving a niobium salt, such as niobium oxalate, and a polymer, like polyvinylpyrrolidone (B124986) (PVP), in a suitable solvent. mdpi.comresearchgate.net This solution is then electrospun to produce composite nanofibers. Subsequent calcination at elevated temperatures removes the polymer and converts the precursor into crystalline niobium oxide nanofibers. hfut.edu.cnresearchgate.net The final properties of the nanofibers, including their diameter, porosity, and crystalline phase, can be tailored by controlling various parameters such as the applied voltage, the distance between the spinneret and the collector, the flow rate of the solution, and the concentration of the polymer. mdpi.com Research has shown that different crystalline phases of niobium pentoxide (Nb₂O₅), such as hexagonal and orthorhombic, can be obtained by varying the calcination temperature. hfut.edu.cnresearchgate.net

Chemical Vapor Deposition (CVD) of Niobium Oxide Thin Films

Chemical Vapor Deposition (CVD) is a powerful technique for depositing high-quality thin films of various materials, including niobium oxide. mdpi.comcsic.es This process involves the reaction of volatile precursors in the gas phase, which then deposit as a thin film on a substrate surface. csic.es CVD offers excellent control over film thickness, composition, and crystallinity. csic.esnih.gov

For the deposition of niobium oxide thin films, a volatile niobium precursor, such as niobium (V) chloride (NbCl₅) or a niobium alkoxide like niobium isopropoxide, is introduced into a reaction chamber. csic.esrsc.org The precursor is then transported to a heated substrate where it decomposes and reacts with an oxygen source, such as oxygen gas or water vapor, to form a niobium oxide film. mdpi.comcsic.es The properties of the resulting film are highly dependent on the deposition parameters, including the substrate temperature, precursor flow rate, and reactor pressure. csic.esnih.gov For example, studies have demonstrated that the crystalline phase of niobium pentoxide (Nb₂O₅) films can be controlled by adjusting the deposition temperature, leading to the formation of amorphous, tetragonal, or monoclinic structures. csic.esacs.orgnih.gov A variation of this technique, aerosol-assisted CVD (AACVD), has also been used to deposit niobium oxide films at ambient pressure. acs.orgnih.gov

Laser Ablation for Niobium Oxide Nanoparticle Synthesis

Laser ablation, particularly pulsed laser ablation in liquid (PLAL), has emerged as a "green" and efficient top-down method for synthesizing niobium oxide nanoparticles. arxiv.orgacs.org This technique offers a clean and environmentally friendly alternative for producing nano-scale colloids, avoiding the need for complex chemical precursors. unimap.edu.my

The fundamental principle of PLAL involves focusing a high-power pulsed laser beam onto the surface of a niobium metal target submerged in a liquid medium, typically deionized water or organic solvents like acetone. arxiv.orgunimap.edu.my The intense laser energy is absorbed by the target surface, leading to rapid heating, photo-ionization, and the formation of a plasma plume. unimap.edu.my This plasma, generated at the interface between the target and the liquid, expands with a shock wave, creating conditions of elevated temperature and pressure that facilitate the formation of nanoparticles. unimap.edu.my

The characteristics of the resulting niobium oxide nanoparticles are highly dependent on the laser parameters and the liquid environment. Key parameters that can be precisely controlled to tailor the nanoparticle properties include laser fluence (energy per unit area), laser wavelength, pulse duration, and repetition rate. acs.orgresearchgate.net

For instance, studies have shown that varying the laser fluence can influence the size, morphology, and stoichiometry of the synthesized niobium oxide nanoparticles. researchgate.net One study demonstrated the synthesis of orthorhombic T-Nb₂O₅ nanoparticles by ablating a pure niobium plate in deionized water using a Nd:YAG laser (1064 nm). unimap.edu.myresearchgate.net The stoichiometry of the resulting Nb₂O₅ was found to be dependent on the laser fluence, ranging from 42.20% to 88.86%. researchgate.net

The liquid medium also plays a crucial role. While deionized water is commonly used, leading to the formation of various niobium oxides, organic solvents can be employed to produce different nanostructures, such as niobium carbide. arxiv.orgunimap.edu.my

The morphology of the nanoparticles synthesized via laser ablation is typically spherical, though they often form agglomerates. unimap.edu.my The particle size can be controlled through the laser parameters. For example, in one experiment, the average particle size was reported to be around 40 nm as observed by TEM, while FESEM images showed aggregates of smaller spherical particles with an average size of less than 30 nm. unimap.edu.my Another study reported grain sizes ranging from 58.2 to 244.6 nm. researchgate.net

Furthermore, the laser ablation technique can be combined with other methods, such as hydrothermal treatment, to further modify the properties of the nanoparticles. For example, a combination of laser ablation in liquids and hydrothermal treatment has been used to fabricate pseudohexagonal phase niobium pentoxide (TT-Nb₂O₅) nanopillars. researchgate.net

It is important to note that while this method is often used to synthesize various forms of niobium oxide, particularly niobium pentoxide (Nb₂O₅), the synthesis of pure this compound (NbO) nanoparticles via this method is less commonly reported in the reviewed literature. The process often leads to the formation of higher oxidation states of niobium due to the presence of oxygen in the liquid medium. unimap.edu.myresearchgate.netresearchgate.net

Table 1: Research Findings on Laser Ablation Synthesis of Niobium Oxide Nanoparticles

Laser Type	Target Material	Liquid Medium	Resulting Nanoparticle	Key Findings	Reference
Nd:YAG (1064 nm)	Niobium plate (99.99% purity)	Deionized water	Orthorhombic T-Nb₂O₅	Spherical, agglomerated nanoparticles with an average size of ~40 nm.	unimap.edu.my
Nd:YAG (1064 nm)	Pure Niobium plate	Deionized water	Orthorhombic T-Nb₂O₅	Particle size and stoichiometry were dependent on laser fluence.	researchgate.net
Nd:YAG (1064 nm)	Niobium target	Acetone	Niobium carbide (NbC)	Successful synthesis of superconducting NbC nanoparticles.	arxiv.org
Not Specified	Niobium target	Deionized water	Pseudohexagonal TT-Nb₂O₅	Combined with hydrothermal treatment to produce nanopillars.	researchgate.net

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Advanced Characterization Techniques for Niobium Ii Oxide Structures

Morphological and Microstructural Analysis of Niobium(II) Oxide Thin Films and Nanostructures

The physical architecture of NbO at the micro and nanoscale significantly influences its performance characteristics. Electron and scanning probe microscopies are indispensable tools for visualizing and quantifying these structural features.

Scanning Electron Microscopy (SEM) is a fundamental technique for observing the surface topography of this compound. It provides information on grain size, film uniformity, and the presence of any surface defects like cracks or pores.

Studies on niobium oxide films reveal that surface morphology can be precisely controlled by synthesis parameters. For instance, in reactively sputtered films, the oxygen flow rate is a critical parameter for phase formation; lower oxygen flow rates favor the creation of phases like NbO₂. frontiersin.org SEM analysis of various niobium oxide films has shown morphologies ranging from densely packed, cracked structures to well-defined, porous architectures, depending on the synthesis conditions. nih.govresearchgate.net In some preparations, niobium oxide particles appear as evenly distributed spherical nanoparticles on a substrate. researchgate.net For example, analysis of niobium oxide (NbOₓ) films on indium tin oxide (ITO) substrates has shown that treatments can induce significant morphological transformations on the surface, influencing perovskite grain growth in solar cell applications. rsc.org Cross-sectional SEM is also employed to determine the thickness of the deposited films, which has been shown to increase with certain synthesis parameters like higher reaction temperatures. nih.gov

Atomic Force Microscopy (AFM) is utilized to obtain three-dimensional topographical images of NbO surfaces at high resolution, allowing for the quantitative measurement of surface roughness. This parameter is crucial as it can affect the material's electrical and optical properties.

AFM analysis has been used to characterize the surface of niobium oxide films prepared by various methods. For instance, an epitaxial NbO₂ thin film was reported to have a very smooth surface with a root mean square (rms) roughness of just 0.12 nm. mdpi.com In other studies, the rms roughness of as-deposited niobium pentoxide films was measured at 0.42 nm, with the value increasing with post-deposition annealing. mdpi.com The surface roughness of niobium oxide electrodes has been quantified using AFM, revealing how electrochemical etching processes can alter the surface topography. researchgate.netscielo.br Research on sol-gel prepared Nb₂O₅ films showed that surface roughness remains stable up to a 400 °C annealing temperature but increases dramatically upon crystallization at higher temperatures. mdpi.com This highlights the ability of AFM to correlate thermal processing with surface characteristics.

Table 1: Selected AFM Surface Roughness Data for Niobium Oxide Films This table is interactive. Click on the headers to sort the data.

Sample Description	Deposition/Synthesis Method	Measured Roughness (rms)	Reference
Epitaxial NbO₂ film	Biased target ion beam deposition	0.12 nm	mdpi.com
As-deposited Nb₂O₅ film	Sol-gel	0.42 nm	mdpi.com
Nb₂O₅ film annealed at 400 °C	Magnetron Sputtering	~0.4 - 0.5 nm	mdpi.com
Nb₂O₅ film annealed at 500 °C	Magnetron Sputtering	~5 nm	mdpi.com

Transmission Electron Microscopy (TEM) provides unparalleled resolution for investigating the internal structure of this compound nanostructures. It is used to analyze crystallinity, identify crystal phases through selected area electron diffraction (SAED), and visualize the atomic arrangement with high-resolution TEM (HRTEM).

TEM analysis is critical for confirming the crystalline nature and phase of niobium oxides. For example, in situ TEM has been used to observe phase transformations in niobium oxide films, such as the reduction of Nb₂O₅ to the insulator-to-metal transition (IMT) capable T-NbO₂ phase upon annealing. aip.org Studies on electrospun niobium oxide have used TEM and HRTEM to confirm the porous nature of nanofibers, which are composed of individual nanocrystals. bibliotekanauki.pl TEM has also been instrumental in analyzing the nanocrystalline structures within niobium films, which are key to their mechanical and superconducting properties. mdpi.com Furthermore, electron microscopy combined with spectroscopic methods helps in analyzing 3D hierarchical niobium oxide nanostructures to understand the forces involved in their self-organization. mpie.de

Spectroscopic Investigations of this compound Composition and Bonding

Spectroscopic techniques are essential for determining the elemental makeup, chemical states, and vibrational properties of this compound, which are directly linked to its electronic structure and chemical behavior.

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and, crucially, the oxidation states of elements within the top few nanometers of a material's surface. For niobium oxides, XPS can distinguish between the various oxidation states of niobium (e.g., Nb⁵⁺, Nb⁴⁺, Nb²⁺).

The analysis of the Nb 3d core level spectrum is key to identifying the oxide phase. Studies have shown an irreversible transition during heating, characterized by a progressive reduction of niobium oxides from Nb₂O₅ (Nb⁵⁺) to NbO₂ (Nb⁴⁺) and finally to NbO (Nb²⁺). core.ac.uk The binding energy of the Nb 3d₅/₂ peak for NbO is lower than that for NbO₂ and Nb₂O₅. core.ac.ukxpsdatabase.net For instance, a reference Nb 3d₅/₂ binding energy for Nb metal is ~202.4 eV, while for Nb₂O₅ it is ~207.1 eV. thermofisher.com XPS peak fitting procedures are used to deconvolute the spectra of mixed-oxide films to estimate the molar ratios of different phases like NbO₂ and Nb₂O₅. aip.orgcern.ch XPS analysis has confirmed that the surface of niobium metal often has a passive layer of Nb₂O₅. researchgate.net

Table 2: Representative XPS Binding Energies for Niobium and its Oxides This table is interactive. Click on the headers to sort the data.

Chemical State	Nb 3d₅/₂ Binding Energy (eV)	Reference
Nb (metal)	202.4	thermofisher.com
NbO	Lower than NbO₂	core.ac.ukxpsdatabase.net
NbO₂	Intermediate	core.ac.uk
Nb₂O₅	~207.1 - 207.3	thermofisher.comresearchgate.net

Fourier Transform Infrared (FT-IR) spectroscopy probes the vibrational modes of molecules and crystal lattices. For metal oxides like NbO, FT-IR spectra reveal characteristic absorption bands corresponding to the stretching and bending vibrations of Nb-O bonds.

FT-IR spectra of niobium oxide materials typically show strong, broad absorption bands in the low-wavenumber region (below 1000 cm⁻¹). A prominent band observed around 620-720 cm⁻¹ is often attributed to the symmetric stretching vibrations of Nb-O-Nb bonds or Nb=O bonds. scielo.brresearchgate.net Other bands in the region of 810-900 cm⁻¹ can correspond to asymmetric stretching of [-O-Nb-O]n chains or other Nb-O vibrational modes. scielo.brresearchgate.net The presence of broad bands around 1620-1650 cm⁻¹ and 3000-3500 cm⁻¹ typically indicates the bending and stretching vibrations of adsorbed water molecules and surface hydroxyl groups, respectively. researchgate.net Analysis of these vibrational modes helps confirm the formation of the oxide structure and can provide information about its amorphous or crystalline nature. researchgate.net

Diffraction Studies for Crystalline Phase Identification in this compound and Related Materials

Diffraction techniques are indispensable for determining the crystalline structure of materials. By analyzing the pattern of scattered X-rays, electrons, or neutrons, detailed information about the atomic arrangement, crystal phase, and crystallite size can be obtained.

X-ray diffraction (XRD) is a primary tool for identifying the crystalline phases present in a material and for determining the average size of the crystallites. The diffraction pattern of a crystalline material is unique and acts as a fingerprint for that specific phase. myscope.trainingiitk.ac.in By comparing the experimental diffraction pattern to a database of known patterns, such as the one maintained by the International Centre for Diffraction Data (ICDD), the phases present in a sample can be identified. myscope.training For example, XRD has been used to identify various phases of niobium oxides, including NbO, NbO₂, and different polymorphs of Nb₂O₅, by matching the observed diffraction peaks to standard patterns. elsevier.esresearchgate.net

The width of the diffraction peaks is inversely related to the size of the crystallites in the sample, a principle described by the Scherrer equation. instanano.comyoutube.comscirp.org As the crystallite size decreases, the diffraction peaks broaden. eag.com This relationship allows for the estimation of the average crystallite size, typically in the range of a few nanometers to a few hundred nanometers. eag.com For instance, in the synthesis of niobium oxide nanoparticles, XRD has been used to determine crystallite sizes ranging from approximately 1.5 nm to 38.1 nm, depending on the synthesis conditions. scirp.orgrsc.org

The analysis of XRD patterns can be quite detailed. For example, the Williamson-Hall plot method can be used to separate the contributions of crystallite size and microstrain to the peak broadening, providing a more comprehensive analysis of the sample's microstructure. researchgate.net Furthermore, Rietveld refinement of the entire XRD pattern can be employed for quantitative phase analysis and to obtain precise lattice parameters. biologic.net

Interactive Table: Example of XRD Data for Niobium Oxide Phases

2θ (degrees)	Phase	Miller Indices (hkl)
22.3	Orthorhombic Nb₂O₅	-
29.6	Orthorhombic Nb₂O₅	-
31.9	Orthorhombic Nb₂O₅	-
37.3	Orthorhombic Nb₂O₅	-
45.7	Orthorhombic Nb₂O₅	-
23	Crystalline Phase	-
28	Crystalline Phase	-
36	Crystalline Phase	-
46	Crystalline Phase	-
51	Crystalline Phase	-
56	Crystalline Phase	-

Note: The Miller indices for the crystalline phase at 2θ values of 23, 28, 36, 46, 51, and 56 were not specified in the provided context. The data for orthorhombic Nb₂O₅ is from JCPDS card 00-030-0873. researchgate.net

To understand the dynamic processes of nanoparticle formation, in situ techniques are invaluable. In situ X-ray total scattering, which includes both Bragg diffraction and diffuse scattering, provides a comprehensive picture of the atomic structure, from short-range order to long-range crystalline structure, as a reaction proceeds. This technique, often coupled with Pair Distribution Function (PDF) analysis, allows for the elucidation of nanoparticle nucleation and growth mechanisms. rsc.orgresearchgate.net

Studies on the solvothermal synthesis of niobium oxide nanoparticles from niobium chloride in benzyl (B1604629) alcohol have utilized in situ X-ray total scattering to reveal the formation pathway. rsc.orgrsc.org The process begins with the formation of octahedral [NbCl₆₋ₓOₓ] complexes through ligand exchange. rsc.orgrsc.org Upon heating, these complexes polymerize into larger clusters of edge-sharing octahedra. rsc.orgrsc.org These clusters then assemble into a nucleation core with a structure similar to ReO₃. rsc.orgrsc.org This core subsequently grows into nanoparticles of the H-Nb₂O₅ phase, a Wadsley-Roth block-structure that typically forms at high temperatures in the bulk state. rsc.orgrsc.org

The time-resolved nature of in situ total scattering allows for the observation of structural evolution. For example, time-resolved XRD data collected during the formation of niobium oxide nanoparticles at 300 °C showed the evolution of the diffraction pattern from the precursor to the final product over 24 minutes. rsc.org The analysis of this data, along with the corresponding PDFs, provided insights into the growth of the nanoparticles and the development of structural defects, such as shear-planes, which appear to be dependent on the nanoparticle size. rsc.orgrsc.org

Investigations into the Electronic and Structural Properties of Niobium Ii Oxide

Electronic Band Structure Analysis of Niobium(II) Oxide (Theoretical and Experimental Approaches)

The electronic band structure of niobium monoxide has been a subject of detailed study, revealing its metallic nature. Theoretical calculations, such as those using the Augmented Plane Wave (APW) approximation, have been instrumental in understanding its electronic properties. purdue.edu These calculations indicate that the energy dispersion curves cross the Fermi level at multiple points within a region dominated by states derived from the niobium 4d electrons. purdue.edu This crossing of the Fermi level by the Nb 4d bands is the primary reason for the compound's high electrical conductivity. purdue.edu

Experimental techniques, particularly X-ray photoelectron spectroscopy (XPS), have been used to validate these theoretical models. The density-of-states curve constructed from the calculated band structure shows good agreement with the spectra obtained from XPS, further confirming the theoretical predictions. purdue.edu The bonding in NbO is considered to be strong and nearly covalent between the niobium centers. wikipedia.org

First-principles density-functional theory studies have been applied to various niobium oxide phases, highlighting the coexistence of localized and delocalized electronic states. aps.org While these studies often focus on more complex oxides, the fundamental principles of electron localization and band formation are also applicable to understanding the electronic structure of NbO. aps.org

Density of States and Fermi Surface Studies in this compound

The density of states (DOS) for this compound is a key factor in explaining its metallic behavior. Theoretical studies have shown that the Fermi level is situated within a band of states that are primarily of niobium 4d character. purdue.edu The calculated DOS, when adjusted for experimental resolution, aligns well with X-ray photoelectron spectroscopy (XPS) data. purdue.edu

Further analysis of the electronic structure indicates that the states at the Fermi level have a significant contribution from the niobium d-orbitals, which facilitates the metallic conductivity. purdue.edu The Fermi surface of NbO is complex, with multiple crossings of the energy bands, which is characteristic of a metallic conductor. purdue.edu

Studies on related niobium oxides, such as NbO2, have also involved detailed analysis of the Fermi surface to understand phenomena like the metal-to-insulator transition. aip.orgresearchgate.net While NbO remains metallic, the methodologies used in these studies, including the analysis of Fermi surface nesting, provide a framework for understanding the electronic stability and properties of niobium oxides in general. aip.org The density of states for NbO is characterized by hybridized Nb d-O p states across the energy spectrum. researchgate.net

Influence of Stoichiometry and Oxygen Vacancies on Niobium Oxide Electronic Properties (General Context)

The electronic properties of niobium oxides are highly sensitive to stoichiometry and the presence of oxygen vacancies. frontiersin.org Even minor changes in the oxygen-to-niobium (O/Nb) ratio can lead to significant variations in electrical conductivity. frontiersin.org For instance, in niobium pentoxide (Nb2O5), a small deviation from the ideal stoichiometry can alter the conductivity by several orders of magnitude, a change attributed to the concentration of oxygen vacancies. frontiersin.org

The controlled introduction of oxygen vacancies during the synthesis of niobium oxide films, for example, through adjusting the oxygen flow rate during reactive magnetron sputtering, allows for the tuning of their electrical properties for specific applications. frontiersin.org The structural transformation between different niobium oxide phases (e.g., NbO, NbO2, Nb2O5) is also promoted by changes in temperature and the presence of doping agents, which in turn affects the electronic properties. researchgate.net

Optical Property Studies of this compound Thin Films

The optical properties of niobium oxide thin films are a significant area of research, with applications in various optical and electronic devices. optica.orgresearchgate.net These properties are closely linked to the material's electronic structure and can be influenced by factors such as film thickness, deposition conditions, and post-deposition annealing. optica.orgworldscientific.comtandfonline.com

UV-Visible absorption spectroscopy is a standard technique for determining the optical band gap of semiconductor materials. For niobium oxides, this method has been used to analyze the band gap of various phases. frontiersin.orgacs.org The optical band gap is typically calculated using a Tauc plot, which analyzes the absorption spectrum. frontiersin.orgacs.org

While this compound is metallic, studies on other niobium oxides provide context for band gap analysis. For instance, niobium dioxide (NbO₂) has a reported band gap of approximately 1.1 eV, while niobium pentoxide (Nb₂O₅) is a wide-band-gap semiconductor with a band gap in the range of 3.1 to 3.77 eV, depending on the preparation conditions. frontiersin.orgresearchgate.net The band gap can be influenced by factors such as the presence of oxygen vacancies and the crystalline structure of the material. frontiersin.orgacs.org For example, the band gap of Nb₂O₅ has been observed to decrease with the incorporation of more oxygen. frontiersin.org

The following table summarizes the band gap values for different niobium oxides as determined by UV-Visible absorption spectroscopy.

Niobium Oxide Phase	Band Gap (eV)	Reference
NbO₂	~1.1	frontiersin.org
Nb₂O₅	3.10 - 3.77	frontiersin.orgresearchgate.net
CsNbOB₂O₅	~4.52	acs.org

Spectroscopic ellipsometry is a powerful non-destructive technique used to determine the optical constants, such as the refractive index (n) and extinction coefficient (k), as well as the thickness of thin films. researchgate.netplos.orgosti.gov This method has been employed to characterize niobium oxide films, providing valuable insights into their optical properties. researchgate.netresearchgate.net

For niobium dioxide (NbO₂) thin films, spectroscopic ellipsometry measurements have been combined with theoretical calculations to understand their electronic and optical properties. researchgate.netosti.gov These studies have helped to identify the features in the dielectric function and are consistent with insulating behavior at lower temperatures with a band gap of around 1.0 eV. researchgate.netosti.gov

The optical properties of niobium oxide films, including their refractive index, are influenced by deposition conditions like oxygen partial pressure and substrate temperature. researchgate.nettandfonline.com Ellipsometry has also been used to study the effect of annealing on the optical properties of Nb₂O₅ films, showing that the refractive index can change with the annealing temperature. mdpi.com

The table below presents some reported refractive index values for niobium oxide films.

Niobium Oxide Phase	Wavelength (nm)	Refractive Index (n)	Reference
Nb₂O₅	633	Varies with annealing	optica.org
Niobium Oxide	550	2.1 - 2.26 (thickness dependent)	tandfonline.com
Niobium Oxide	650	up to 2.46	worldscientific.com

Photoluminescence (PL) spectroscopy is a sensitive technique used to investigate charge transfer mechanisms in materials. In the context of niobium oxides, PL measurements have been utilized to study the efficiency of charge transfer at interfaces, particularly in applications like perovskite solar cells where niobium oxide films act as electron transport layers. frontiersin.orgnih.govcdmf.org.br

By analyzing the PL emission, researchers can assess how effectively photogenerated charges are transferred from an adjacent layer (like a perovskite) to the niobium oxide film. frontiersin.orgcdmf.org.br A lower PL intensity often indicates a more efficient charge transfer, as the radiative recombination of electron-hole pairs is quenched. frontiersin.org

Studies have shown that the charge transfer efficiency in niobium oxide-based systems can be optimized by controlling the deposition conditions of the niobium oxide film, such as the oxygen flow rate during sputtering. frontiersin.orgcdmf.org.br This optimization leads to improved device performance by facilitating better electron extraction. frontiersin.orgnih.gov The PL spectra can reveal information about the electronic states and defects within the material that participate in the charge transfer process. researchgate.net

Structural Phase Transitions and Polymorphism in Niobium Oxides (Relevance to NbO Research)

The niobium-oxygen system is characterized by a rich variety of stable and metastable oxide phases, with polymorphism—the ability of a compound to exist in multiple crystalline forms—being a prominent feature. This phenomenon is particularly significant in niobium pentoxide (Nb₂O₅) and niobium dioxide (NbO₂), and theoretical studies predict its existence in this compound (NbO) as well. Understanding the structural phase transitions of these related oxides is crucial for NbO research, as the synthesis, stability, and properties of NbO are often intrinsically linked to the phases of other niobium oxides present during its formation or transformation.

Niobium pentoxide (Nb₂O₅), a common precursor and oxidation product of lower niobium oxides, exhibits extensive temperature-dependent polymorphism. rsc.org The various polymorphs are typically formed by the linkage of NbO₆ octahedra and NbO₇ pentagonal bipyramids. mdpi.com The common atmospheric pressure polymorphs of Nb₂O₅ include the low-temperature pseudohexagonal (TT-Nb₂O₅), the orthorhombic (T-Nb₂O₅), the metastable tetragonal (M-Nb₂O₅), and the high-temperature, thermodynamically most stable monoclinic (H-Nb₂O₅) phase. rsc.orgmdpi.comrsc.org The transitions between these phases are generally driven by temperature, with specific phases being formed within distinct temperature ranges during synthesis or annealing processes. rsc.orgrsc.orgresearchgate.net For example, heating amorphous hydrous Nb₂O₅ (niobic acid) typically yields TT-Nb₂O₅ between 500-600°C, which transforms to T-Nb₂O₅ from 600-800°C, and finally to the stable H-Nb₂O₅ phase at temperatures above 950-1000°C. rsc.orgabq.org.br

Table 1: Common Polymorphs of Niobium Pentoxide (Nb₂O₅) and Their Formation Temperatures.

Polymorph	Crystal System	Typical Formation/Transition Temperature (°C)	Notes
TT-Nb₂O₅	Pseudohexagonal	~500 - 600	Low-temperature phase. rsc.orgmdpi.com
T-Nb₂O₅	Orthorhombic	~600 - 800	Transforms from TT-phase upon heating. mdpi.comsci-hub.se
M-Nb₂O₅	Tetragonal	~850 - 950	Considered a metastable form. rsc.org
H-Nb₂O₅	Monoclinic	> 950	The most thermodynamically stable polymorph. abq.org.brsci-hub.se

Niobium dioxide (NbO₂) also undergoes a well-documented structural phase transition. At ambient conditions, NbO₂ has a body-centered tetragonal (BCT) structure. arxiv.orgaip.org Upon heating, it undergoes a reversible, second-order Peierls transition to a rutile-type structure at approximately 810°C. arxiv.orgaip.orgacs.org This structural change is coupled with a metal-insulator transition, where the material's properties shift from dielectric to metallic. arxiv.orgaip.org The study of this transition is relevant as NbO₂ can be an intermediate in the synthesis of NbO or a product of its oxidation. diva-portal.org

Table 2: Structural Phase Transition of Niobium Dioxide (NbO₂).

Low-Temperature Phase	High-Temperature Phase	Transition Temperature	Transition Type
Body-Centered Tetragonal (BCT)	Rutile	~810 °C	Second-order, reversible Peierls transition. arxiv.orgaip.orgacs.org

While this compound (NbO) is known for its unique defect cubic structure (space group Pm-3m) with ordered vacancies in both the niobium and oxygen sublattices, research into its polymorphism is largely theoretical. diva-portal.orgresearchgate.net First-principles calculations have predicted the existence of other, vacancy-free NbO polymorphs that may become stable under high pressure. researchgate.netaip.org Ab initio molecular dynamics simulations suggest a possible phase transition in NbO at pressures above approximately 60 GPa. aip.org Density functional theory (DFT) studies have proposed a new, vacancy-free rhombohedral NbO phase that is predicted to be enthalpically stabilized at high pressures over the previously supposed vacancy-free rocksalt (B1) structure. researchgate.net The existence of these potential high-pressure phases is of fundamental interest for understanding the limits of stability of the common cubic NbO structure and for exploring new properties that may emerge under extreme conditions.

Table 3: Known and Theoretically Predicted Polymorphs of this compound (NbO).

Polymorph	Crystal System	Space Group	Conditions	Notes
Cubic NbO	Cubic	Pm-3m	Ambient	Ordered 25% vacancies on Nb and O sublattices. diva-portal.orgresearchgate.net
Rhombohedral NbO	Rhombohedral	R-3m	High Pressure (Predicted)	Vacancy-free; predicted to be more stable than the B1 phase at high pressure. researchgate.net
B1 (Rocksalt) NbO	Cubic	Fm-3m	High Pressure (Predicted)	Vacancy-free structure. researchgate.net

The relevance of polymorphism in the broader niobium oxide family to NbO research is multifaceted. Firstly, since the synthesis of NbO can involve the reduction of Nb₂O₅ or controlled oxidation of niobium metal, the phase of the starting or intermediate oxides (like Nb₂O₅ and NbO₂) can influence the reaction pathways and the quality of the final NbO product. sci-hub.sediva-portal.org Secondly, the oxidation of NbO-based materials, a critical degradation pathway, will lead to the formation of higher oxides. acs.org Knowledge of the potential NbO₂ and Nb₂O₅ polymorphs that can form is essential for characterizing these transformed materials and understanding their failure mechanisms. Finally, the complex phase diagrams and structural relationships in the Nb-O system provide a valuable framework for predicting and exploring novel phases and properties of NbO itself under various conditions of temperature, pressure, and chemical environment. sci-hub.seresearchgate.net

Catalytic Applications of Niobium Ii Oxide and Related Niobium Oxides

Niobium Oxide as a Support or Promoter in Heterogeneous Catalysis (General Context)

Niobium-based materials are frequently employed as catalysts, promoters, or supports in heterogeneous catalysis. mdpi.com The addition of small quantities of niobium oxide to conventional catalysts has been shown to markedly improve catalytic activity, selectivity, and lifespan for a variety of reactions. researchgate.net This enhancement is often attributed to the formation of a surface niobium oxide overlayer resulting from strong interactions between niobium oxide and the support material. researchgate.net These interactions can modulate the redox properties and increase the acidity of the catalyst system, making it more efficient. researchgate.net

Niobium pentoxide (Nb2O5) and its hydrated form, niobic acid (Nb2O5·nH2O), are particularly noteworthy for their strong acidic properties, which are beneficial for many catalytic applications. ufv.br Niobium oxides can act as both Brønsted and Lewis acids, with the nature and strength of these acid sites being influenced by the synthesis method and calcination temperature. researchgate.netufv.br For instance, the acidic character of niobium oxides is attributed to the presence of both Brønsted and Lewis sites. ufv.br

The use of niobium oxide as a support for metal catalysts is a prominent area of research. For example, Nb2O5-supported metal catalysts have shown great potential in the hydrodeoxygenation (HDO) of lignin-derived molecules due to their adjustable structure, strong acid sites, and ability to promote the cleavage of C-O bonds. tandfonline.com Furthermore, the addition of niobium oxide to V2O5/TiO2 catalysts enhances their activity for the selective reduction of NOₓ with NH₃ and allows the reaction to proceed at lower temperatures. d-nb.info This also helps to suppress the undesirable oxidation of SO2 to SO3. d-nb.info

Niobium compounds, particularly niobium pentoxide, niobic acid, and niobium phosphate, are the most commonly used forms in catalysis. ufv.br Their ability to maintain acidic features and catalytic activity in the presence of water makes them particularly valuable for aqueous-phase reactions. ufv.brufv.br

Photocatalytic Activities of Niobium-Based Materials for Environmental Remediation

Niobium-based materials, particularly niobium pentoxide (Nb2O5), have emerged as promising photocatalysts for environmental remediation. mdpi.commdpi.com Nb2O5 is a wide bandgap semiconductor that exhibits strong photocatalytic activity for the degradation of various organic pollutants in water. mdpi.comiwaponline.com Its high stability and resistance to corrosion in aqueous conditions make it a suitable candidate for these applications. iwaponline.com

The photocatalytic efficiency of Nb2O5 is influenced by its crystalline structure and morphology. iwaponline.comresearchgate.net For instance, nanostructures with a high fraction of the pseudohexagonal TT-Nb2O5 phase have demonstrated effective degradation of various plastics, including polyethylene (B3416737), polypropylene, and polyester, as well as environmental microplastics. researchgate.net The unique morphology of TT-Nb2O5 nanoparticles on monoclinic Nb2O5 rods facilitates charge separation, which in turn enhances photocatalytic activity. researchgate.net

The photocatalytic process often involves the generation of reactive oxygen species (ROS) such as hydroxyl radicals (•OH) and superoxide (B77818) radical anions (O2•−). mdpi.com Niobium pentoxide can activate hydrogen peroxide (H2O2) to produce these highly reactive species, which are effective in oxidizing organic compounds. mdpi.com This property makes niobia suitable for use in hybrid water treatment technologies that combine photocatalysis with Fenton-like processes. mdpi.com

Research has demonstrated the successful use of Nb2O5 for the decolorization of azo dyes like methyl orange. mdpi.com The photocatalytic activity of Nb2O5 can be further enhanced by optimizing operational parameters such as catalyst loading, H2O2 concentration, and pH. mdpi.com Importantly, Nb2O5 catalysts have shown excellent stability and reusability over multiple cycles without significant loss of activity. mdpi.com

Furthermore, modifying bentonite (B74815) clay with niobium oxide has been shown to create effective adsorbents and photocatalysts for the removal of dyes like methylene (B1212753) blue from wastewater. beilstein-journals.org

Acid-Catalyzed Reactions Mediated by Niobium Oxide Materials

Niobium oxides, particularly hydrated niobium oxide (Nb2O5·nH2O), are recognized as effective solid acid catalysts for a variety of organic transformations. rsc.org The acidity of these materials is attributed to the presence of both Brønsted and Lewis acid sites on their surface. ufv.brosti.gov The Brønsted acidity, which can be equivalent to greater than 70% sulfuric acid, arises from the coordination of water molecules to the highly polarized Nb-O bonds in the distorted NbO6 octahedral structures. rsc.org

The strength and concentration of these acid sites are influenced by factors such as the crystalline structure and calcination temperature. ufv.brosti.gov Generally, lower calcination temperatures (below 473 K) are preferred to maintain maximum Brønsted acidity, as higher temperatures lead to increased crystallinity and a decrease in acidity. ufv.brrsc.org To overcome this limitation, acid doping with substances like phosphoric acid has been employed to enhance the catalytic capabilities of Nb2O5·nH2O, especially for applications requiring higher temperatures. rsc.org

Niobium oxide-based materials have been successfully utilized in a range of acid-catalyzed reactions, including:

Dehydration: Niobium oxides are efficient catalysts for the dehydration of alcohols and sugars. For example, they have been used in the dehydration of fructose (B13574) to 5-hydroxymethylfurfural (B1680220) (HMF). ufv.br

Esterification: These materials catalyze the formation of esters from carboxylic acids and alcohols. researchgate.netd-nb.info

Hydrolysis: Hydrated niobium oxide has shown high activity and selectivity in the hydrolysis of phenyloxirane. d-nb.info

Alkylation: Niobium pentoxide has been used as a catalyst in alkylation reactions. ufv.br

Isomerization: They can catalyze the isomerization of molecules like glucose to fructose. acs.org

The water-tolerant nature of niobium oxide catalysts is a significant advantage, allowing them to maintain their activity in aqueous reaction media or in reactions that produce water. ufv.brufv.br This robustness, combined with their strong acidity, makes them a sustainable alternative to traditional liquid acid catalysts. rsc.orgufv.brresearchgate.net

Reaction Type	Catalyst	Key Findings
Alkyne Hydration	Mesoporous crystalline Nb2O5	High surface area and Brønsted acid sites lead to excellent catalytic activity (99% conversion, 99% selectivity). osti.gov
Fructose Dehydration	Niobic acid calcined at 300 °C	Highest total acidity and high efficiency in the one-pot synthesis of HMF. ufv.br
Glucose Isomerization	MgO supported on Niobium Phosphate	Improved yield and selectivity to fructose compared to pure MgO. acs.org

Electrocatalysis with Niobium-Based Oxides, including Oxygen Reduction Reaction (ORR)

Niobium-based oxides have emerged as promising electrocatalysts, particularly for the oxygen reduction reaction (ORR), a critical process in fuel cells. oup.com These materials exhibit notable ORR activity with a high onset potential, comparable to that of platinum-based catalysts, and demonstrate excellent stability in acidic environments. oup.comresearchgate.net

The electrocatalytic performance of niobium oxides is linked to their ability to facilitate the four-electron reduction of oxygen, which is the more efficient pathway. nih.gov Niobium oxides, when used as a component in hybrid catalysts, can enhance the activity and stability of platinum. For instance, carbon-supported hybrid systems composed of Pt and NbO2 (Pt-NbO2/C) have shown significantly higher mass and specific activities for ORR compared to commercial Pt/C electrocatalysts. nih.gov This improvement is attributed to strong interactions between platinum and niobium oxide, which can reduce the adsorption of hydroxyl species (OH) on the Pt surface. nih.gov

Furthermore, niobium oxides can act as catalyst supports, with promising results in enhancing the performance of other catalytic materials. mdpi.com The use of N-doped NbOx nanoparticles on carbon black has been shown to create a highly active and stable bifunctional electrocatalyst for both the ORR and the oxygen evolution reaction (OER) in alkaline media. rsc.org Annealing in an ammonia (B1221849) flow can decrease the oxygen concentration and introduce nitrogen, which lowers the overpotentials for both ORR and OER. rsc.org

The morphology and crystallinity of the niobium oxide also play a role in its electrocatalytic activity. Hydrothermally synthesized nanostructured niobium oxide has demonstrated sensitivity towards oxygen by catalyzing the ORR, and this performance can be enhanced by annealing to increase crystallinity. mdpi.com The acidic functionalities on the surface of the material have been confirmed to participate in the ORR. mdpi.com

Catalyst System	Reaction	Key Findings
Niobium Oxides	ORR	High onset potential (ca. 0.85 V vs. NHE) and excellent stability in acidic conditions. oup.com
Pt-NbO2/C	ORR	Approximately three times higher mass and specific activities compared to commercial Pt/C. nih.gov
N-doped NbOx/CB	ORR and OER	Highly active and stable bifunctional electrocatalyst in alkaline media. rsc.org
Hydrothermally synthesized Nb2O5	ORR	Sensitivity towards oxygen, with performance enhanced by annealing. mdpi.com

Role of Niobium Oxide Surfaces in Hydrogen Absorption and Dissociation

Niobium oxide surfaces play a crucial catalytic role in the absorption and dissociation of hydrogen. researchgate.net This property is particularly relevant for applications in hydrogen storage. The catalytic effect stems from the ability of niobium oxide to dissociate molecular hydrogen (H2) into atomic hydrogen. researchgate.net

The efficiency of this process is highly dependent on the oxygen concentration of the niobium oxide. researchgate.net Studies have shown that the activation energy for hydrogen absorption decreases as the oxygen content in the niobium oxide increases, reaching a minimum for Nb2O5. researchgate.net In contrast, pure niobium does not exhibit a significant catalytic effect for hydrogen dissociation. researchgate.net

Density functional theory (DFT) calculations have provided further insight into the mechanism of H2 dissociation on different niobium oxide surfaces. acs.orgnih.gov These studies reveal that the dissociation of H2, the adsorption energy, and the nature of the bond between hydrogen and the surface are all dependent on the specific atomic configurations of niobium and oxygen. acs.orgnih.gov For instance, the NbO(111) surface has been identified as a potentially effective catalyst for H2 dissociation. acs.orgnih.gov

While a surface oxide layer on niobium can act as a barrier to hydrogen absorption at room temperature, this barrier can be overcome by activating the surface through methods such as high-temperature annealing or chemical etching. fnal.gov The presence of a thin layer of certain metals like palladium on the niobium surface can also act as a catalyst for H2 dissociation. jlab.org

The catalytic properties of niobium oxides in hydrogen absorption are attributed to their ability to both dissociate hydrogen and absorb it into their crystal lattice. researchgate.net This dual functionality makes them promising materials for facilitating hydrogenation reactions.

Electrochemical Energy Storage Applications of Niobium Ii Oxide and Related Niobium Oxides

Niobium-Based Oxides as Electrode Materials in Lithium-Ion Batteries (LIBs)

Niobium oxides are gaining significant attention as anode materials for lithium-ion batteries. niobium.tech They offer a higher operating potential compared to traditional graphite (B72142) anodes, which helps to prevent the formation of lithium dendrites, a major safety concern that can lead to short circuits and thermal runaway. researchgate.netrsc.org The ability of niobium to undergo multi-electron redox reactions (Nb⁵⁺ to Nb³⁺) contributes to a high theoretical capacity. osti.gov Among the various niobium oxides, orthorhombic niobium pentoxide (T-Nb₂O₅) and titanium niobium oxide (TiNb₂O₇) are extensively studied. researchgate.netrsc.orgosti.gov While much of the research focuses on Nb₂O₅ and its composites, the principles and strategies explored are relevant to understanding the potential of other niobium oxides like NbO.

Charge Storage Mechanisms and Intercalation Pseudocapacitance

The charge storage mechanism in niobium oxides is a key area of research, with a particular focus on a phenomenon known as intercalation pseudocapacitance. nih.gov

Diffusion-Controlled vs. Pseudocapacitive Behavior: In traditional battery materials, charge storage is primarily diffusion-controlled, meaning the rate is limited by how quickly lithium ions can move through the solid electrode material. ucl.ac.uk This is characteristic of materials like the H-phase of Nb₂O₅. ucl.ac.uk In contrast, pseudocapacitance is a Faradaic process that occurs at or near the surface of the material, allowing for much faster charge and discharge rates, similar to a supercapacitor. nih.govucl.ac.uk

Intercalation Pseudocapacitance in T-Nb₂O₅: Orthorhombic Nb₂O₅ (T-Nb₂O₅) exhibits a unique charge storage mechanism termed "intercalation pseudocapacitance". nih.gov This process allows for fast lithium-ion intercalation without a diffusion limit, even in thick electrodes. nih.gov The crystalline structure of T-Nb₂O₅ provides two-dimensional pathways for Li⁺ transport with minimal structural change during intercalation, which is crucial for this high-rate capability. nih.govntnu.edu.tw This behavior combines the high energy storage density of batteries with the high power density of supercapacitors. osti.gov The charge storage in T-Nb₂O₅ is largely independent of the charge/discharge rate, a hallmark of pseudocapacitive behavior. nih.gov Studies have shown that the capacitive contribution to charge storage in T-Nb₂O₅ can be very high, even at low scan rates. acs.org

Redox Reactions: The underlying mechanism for charge storage in niobium oxides involves the reversible redox reactions of niobium ions. The multiple accessible valence states (Nb⁵⁺, Nb⁴⁺, Nb³⁺) contribute to the material's capacity. researchgate.netrsc.org For instance, in TiNb₂O₇, the two-electron reduction from Nb⁵⁺ to Nb³⁺ is a key factor in its high capacity. osti.gov

The table below summarizes the charge storage characteristics of different niobium oxide phases.

Niobium Oxide Phase	Primary Charge Storage Mechanism	Key Characteristics
T-Nb₂O₅	Intercalation Pseudocapacitance	Fast Li⁺ transport, high rate capability, minimal structural change. nih.govucl.ac.ukntnu.edu.tw
H-Nb₂O₅	Diffusion-Controlled Intercalation	Higher specific capacity at low rates, undergoes phase change. ucl.ac.ukrsc.org
Amorphous Nb₂O₅	Pseudocapacitive	Enhanced Li⁺ diffusivity and higher capacitive contributions. osti.govnih.govacs.org

Strategies for Enhancing Electrical Conductivity and Li-ion Diffusion

A primary challenge for niobium oxides is their inherently low electrical conductivity, which can hinder their performance as electrode materials. researchgate.netx-mol.net Several strategies are being employed to overcome this limitation and improve both electrical conductivity and lithium-ion diffusion.

Carbon Coating: A common and effective strategy is to coat the niobium oxide particles with a layer of carbon. osti.govacs.orgiapchem.org This carbon layer significantly improves the electronic conductivity between particles, leading to better rate capability and cycling stability. osti.govacs.orgiapchem.org For example, carbon-coated porous titanium niobium oxide (TNO@C) has shown excellent performance for extreme fast charging applications. osti.govacs.org

Nanostructuring: Reducing the particle size of niobium oxides to the nanoscale creates shorter diffusion paths for both electrons and lithium ions. acs.org This enhances the rate capability and can also expose more active sites for electrochemical reactions. acs.org Various nanostructures such as nanoparticles, nanorods, nanosheets, and nanoscrolls have been investigated. acs.orgtaylorfrancis.comscispace.com For instance, Nb₂O₅ nanoscrolls have demonstrated a high reversible capacity and excellent long-term cycling stability. acs.org

Doping and Composite Formation: Introducing other elements or forming composites with conductive materials can also enhance performance.

Doping: Doping with elements like tungsten has been shown to improve the catalytic activity and performance of Nb₂O₅ in other battery systems, a strategy that could be applicable to LIBs. researchgate.netsemanticscholar.orgnih.gov

Composites with Graphene: Creating composites of niobium oxides with graphene offers a highly conductive and high-surface-area scaffold. acs.org Free-standing T-Nb₂O₅/graphene papers have demonstrated ultrahigh gravimetric and volumetric capacitance. acs.org

Mixed Oxides: The formation of mixed oxides, such as titanium niobium oxide (TNO) and niobium tungsten oxides, can lead to superior properties. osti.govcam.ac.uk TNO combines the benefits of both titanium and niobium oxides, offering good rate capability and energy density. osti.gov Niobium tungsten oxides have shown the ability to intercalate large amounts of lithium at very high rates, even with micrometer-sized particles, due to exceptionally high Li-ion diffusion coefficients. cam.ac.uk For example, MoNb₁₂O₃₃ has been investigated as a promising anode material for high-power LIBs. acs.org

The following table outlines strategies to enhance the performance of niobium oxide electrodes.

Strategy	Mechanism of Enhancement	Example	Reference
Carbon Coating	Improves inter-particle electronic conductivity.	Carbon-coated porous TiNb₂O₇ (TNO@C) for fast charging.	osti.govacs.org
Nanostructuring	Shortens Li-ion diffusion paths, increases surface area.	Nb₂O₅ nanoscrolls with high capacity and long cycle life.	acs.org
Doping	Enhances intrinsic electronic conductivity and catalytic activity.	Tungsten-doped Nb₂O₅ nanorods.	researchgate.netnih.gov
Graphene Composites	Provides a highly conductive and high-surface-area matrix.	Free-standing T-Nb₂O₅/graphene papers with high capacitance.	acs.org
Mixed Oxides	Creates synergistic effects leading to improved properties.	Niobium tungsten oxides with rapid Li-ion diffusion.	cam.ac.uk

Niobium-Based Oxides in Supercapacitors (SCs) and Hybrid Supercapacitors

Niobium oxides, particularly Nb₂O₅, are promising electrode materials for supercapacitors and hybrid supercapacitors due to their pseudocapacitive behavior, which allows for fast charge and discharge cycles and high power density. researchgate.netrsc.orgresearchgate.net

The pseudocapacitance in Nb₂O₅ arises from reversible Faradaic redox reactions occurring at the electrode-electrolyte interface. x-mol.netresearchgate.net This mechanism provides higher energy storage capacity compared to electric double-layer capacitors (EDLCs), which store charge purely electrostatically. x-mol.net The orthorhombic phase of Nb₂O₅ (T-Nb₂O₅) is particularly noted for its high specific capacitance and excellent rate performance in supercapacitor applications. taylorfrancis.com

In hybrid supercapacitors (HSCs), a battery-type electrode (like Nb₂O₅) is paired with a capacitor-type electrode. acs.org This configuration aims to bridge the gap between batteries and conventional supercapacitors, offering both high energy and high power density. acs.org Mesoporous Nb₂O₅-carbon nanocomposites have been successfully used as the anode in HSCs, delivering superior energy and power densities along with excellent cycling stability. acs.org The fast kinetics of the Nb₂O₅ anode helps to balance the performance of the fast-charging capacitor cathode. acs.org Various nanostructures, including nanoporous Nb₂O₅, nanowires, and nanodots, have been explored to maximize the performance of niobium oxide-based supercapacitors. taylorfrancis.com

Niobium Oxide Thin Films for Electrochemical Energy Storage

Niobium oxide thin films are being investigated for applications in microbatteries and other miniaturized energy storage devices. mdpi.comeurekalert.org These films can be deposited using techniques like atomic layer deposition (ALD), which allows for precise control over thickness and composition. researchgate.net

Single-crystalline T-Nb₂O₅ thin films with vertically aligned 2D ionic transport channels have been shown to exhibit a colossal and fast insulator-to-metal transition upon lithium-ion intercalation. eurekalert.org This rapid change in electrical properties makes them promising for high-speed energy storage and electronic devices. eurekalert.org Amorphous niobium oxide thin films, including amorphous titanium niobium oxides, have also been studied as anode materials, demonstrating high volumetric capacities. iaea.org

The degradation of T-Nb₂O₅ thin films over thousands of cycles has been studied, revealing a gradual decrease in specific capacity that correlates with an increase in charge transfer resistance and a loss of crystalline order. acs.org Understanding these degradation mechanisms is crucial for developing long-lasting thin-film batteries.

Niobium-Based Oxides in Sodium-Ion Batteries and Vanadium Redox Flow Batteries

The application of niobium-based oxides extends beyond lithium-ion technology to other important energy storage systems.

Sodium-Ion Batteries (SIBs): Niobium oxides, particularly Nb₂O₅, are considered promising negative electrode materials for SIBs. rsc.orgnih.govacs.org They offer a higher operating potential than many other anode materials, which can prevent sodium plating and improve safety. nih.gov Research has shown that the morphology and crystallinity of Nb₂O₅ electrodes significantly impact their performance in SIBs. nih.govacs.org Amorphous nanochanneled Nb₂O₅ has demonstrated enhanced rate performance due to higher capacitive contributions and better Na-ion diffusivity compared to its crystalline counterparts. nih.govacs.org Composites, such as Zn₃Nb₂O₈, have also shown excellent cycling stability in sodium-ion batteries. rsc.org

Vanadium Redox Flow Batteries (VRFBs): In VRFBs, niobium oxides have been investigated as powerful and low-cost electrocatalysts on the graphite felt electrodes. researchgate.netsemanticscholar.orgnih.govacs.org Nanorod Nb₂O₅ has been shown to catalyze the redox reactions of both the V(II)/V(III) couple at the negative electrode and the V(IV)/V(V) couple at the positive electrode. researchgate.netacs.org This catalytic effect facilitates the electrochemical kinetics and can significantly enhance the energy efficiency of the battery, particularly at high current densities. researchgate.netnih.gov The performance is highly dependent on the nanoscale size and uniform distribution of the Nb₂O₅ catalyst on the electrode surface. researchgate.netnih.gov Doping Nb₂O₅ with tungsten has been shown to further improve its performance in this application. researchgate.netnih.gov

Sensing Applications of Niobium Ii Oxide and Related Niobium Oxides

Gas Sensing Capabilities of Niobium Oxide Materials

Niobium oxide-based sensors have been extensively investigated for detecting a variety of hazardous and flammable gases. ijirct.orgzenodo.org The sensing mechanism relies on the interaction between the target gas molecules and oxygen species adsorbed on the semiconductor's surface. mdpi.com This interaction alters the electron depletion layer and, consequently, the material's resistance. mdpi.comresearchgate.net

Niobium oxide nanomaterials are effective for detecting hydrogen (H₂), a clean but highly flammable energy source. researchgate.netresearchgate.net The performance of these sensors is closely tied to the material's structure and defect concentration, such as oxygen vacancies. researchgate.netresearchgate.net Research has shown that chemiresistive sensors based on Nb₂O₅ nanobelts with an optimal defect concentration can achieve a sensor response of 10.3 and a response time of 28 seconds to 5000 ppm of hydrogen at room temperature. researchgate.net The sensing mechanism involves a catalytic redox reaction between hydrogen and chemisorbed oxygen on the sensor's surface, leading to a change in resistance. researchgate.net Enhancements in sensitivity and response speed have been achieved by creating composite materials, such as NiO-Nb₂O₅ nanoparticles. bohrium.com

Table 1: Performance of Niobium Oxide-Based Hydrogen (H₂) Sensors

Sensor Material	Operating Temperature	Target Concentration	Sensor Response	Response Time
Nb₂O₅ Nanobelts	Room Temperature	5000 ppm	10.3	28 s
NiO-Nb₂O₅ Composite	Room Temperature	Not Specified	Stronger & Faster than pure Nb₂O₅	Not Specified

This table presents a summary of research findings on H₂ gas sensors incorporating niobium oxides.

Hydrogen sulfide (B99878) (H₂S) is a toxic and corrosive gas, and its detection is critical for environmental and industrial safety. bohrium.com Niobium oxide has demonstrated high sensitivity and selectivity towards H₂S. ijirct.org Thick films made from Nb₂O₅ nanopowder have shown a high and repeatable response to H₂S concentrations as low as 4-100 ppm at an operating temperature of 250°C. ijirct.org To further improve performance, researchers have developed heterostructures. For example, Nb₂O₅/SnO₂ core-shell nanorods exhibited a 3.8-fold improvement in response compared to pristine Nb₂O₅ nanorods, showing a response of 4.0 to 20 ppm H₂S at 275°C. researchgate.netbohrium.com Doping other metal oxides with niobium oxide, such as 1% Nb₂O₅-doped TiO₂ films, has also been shown to maximize selectivity for H₂S at 200°C. ijirct.org

Table 2: Performance of Niobium Oxide-Based Hydrogen Sulfide (H₂S) Sensors

Sensor Material	Operating Temperature	Target Concentration	Key Finding
Nb₂O₅ Thick Film	250°C	4-100 ppm	High and repeatable response.
Nb₂O₅/SnO₂ Core-Shell Nanorods	275°C	20 ppm	3.8-fold response improvement over pure Nb₂O₅. researchgate.net

This table summarizes the performance of different niobium oxide-based materials for H₂S detection.

Niobium oxide-based materials are also capable of detecting toxic gases like nitrogen oxides (NOx) and carbon monoxide (CO). mdpi.com Nb₂O₅ combined with graphene has demonstrated good nitrogen dioxide (NO₂) detection capabilities at room temperature. ijirct.org For CO detection, studies have explored Nb₂O₅ sensors to define optimal operating conditions and model their response based on physico-chemical interaction processes. researchgate.net Doping titanium dioxide with niobium has been shown to significantly increase the sensitivity to CO, particularly at high temperatures, by enhancing the thermal stability of the nanostructure. kaust.edu.sa

Niobium oxide is among the metal oxides suitable for detecting volatile organic compounds (VOCs) through conductivity measurements. uradmonitor.com A significant area of research has focused on ethanol (B145695) detection for applications ranging from food safety to industrial monitoring. mdpi.comiosrjournals.orgmdpi.com The performance of Nb₂O₅ ethanol sensors can be enhanced by doping with other elements. For instance, cerium-doped Nb₂O₅ nanostructures exhibited a response of 91 for 400 ppm of ethanol at 200°C, a significant improvement over pure Nb₂O₅. iosrjournals.org The morphology of the material also plays a crucial role; pseudohexagonal Nb₂O₅ microcolumns have shown excellent selectivity in detecting 10 ppm of ethanol at an elevated operating temperature of 500°C. mdpi.comunibs.it Another approach involves using oxidized niobium-based MXenes (Nb₂CTz), which form quasi-2D Nb₂O₅ sheets, showing a high response of approximately 100% to 2000 ppm of ethanol at 300–350 °C. mdpi.com

Table 3: Performance of Niobium Oxide-Based Ethanol (C₂H₅OH) Sensors

Sensor Material	Operating Temperature	Target Concentration	Sensing Response
Pure Nb₂O₅ Thick Film	150°C	Not Specified	18%
Ce-doped Nb₂O₅	200°C	400 ppm	91
Nb₂O₅ Microcolumns	500°C	10 ppm	ΔG/G = 2.51

This table presents a comparative overview of various niobium oxide-based sensors for ethanol detection.

Electrochemical Sensing Applications of Niobium Oxide Materials

Beyond gas sensing, niobium oxide nanomaterials serve as effective modifiers for electrodes in electrochemical sensors, leveraging their high surface area and catalytic properties to detect important biological and pharmaceutical compounds.

Creatinine (B1669602): Niobium oxide nanoparticles have been integrated into biosensors for the detection of creatinine, a key biomarker for renal diseases. researchgate.net One innovative sensor design uses a creatinine-imprinted polythiophene matrix combined with Nb₂O₅ nanoparticles on a screen-printed electrode. researchgate.net This device demonstrated high sensitivity (4.614 μA cm⁻² nM⁻¹) and an impressively low limit of detection of 34 pM for creatinine in a redox solution. researchgate.net Such sensors offer a promising, cost-effective, and selective tool for real-time monitoring of creatinine levels. researchgate.net

Paracetamol: Nanostructured sensors based on multiwalled carbon nanotubes (MWCNTs) decorated with niobium oxide (Nb₂O₅) nanoparticles have been developed for the voltammetric detection of paracetamol. nih.gov The synergy between the high conductivity and large surface area of MWCNTs and the broad range of redox states offered by Nb₂O₅ enhances both sensitivity and electron transfer efficiency. nih.gov A sensor using this composite material achieved detection and quantification limits of 0.100 and 5.00 × 10⁻¹⁰ mol L⁻¹, respectively, demonstrating high precision even in the presence of interfering substances. nih.gov

Table 4: Performance of Niobium Oxide-Based Electrochemical Biosensors

Target Analyte	Sensor Composition	Detection Limit	Key Feature
Creatinine	Nb₂O₅ nanoparticles with imprinted polythiophene	34 pM	High sensitivity and selectivity for a renal biomarker. researchgate.net

This table summarizes the performance of electrochemical sensors utilizing niobium oxides for key biosensing applications.

pH Sensing Using Niobium Oxide Surfacesresearchgate.net

Niobium oxides have emerged as highly promising materials for chemical sensing applications, particularly in the development of potentiometric pH sensors. tuwien.at Their inherent properties, such as excellent chemical stability, low cost, and non-toxicity, make them attractive alternatives to traditional pH sensing materials. tuwien.at Research into niobium oxide surfaces has revealed their capability to function effectively over a wide pH range, demonstrating their versatility for various applications. researchgate.netresearchgate.net

The principle behind the pH sensing capability of niobium oxide surfaces lies in the formation of a hydrated surface layer that responds to changes in hydrogen ion concentration. The surface hydroxyl groups (-NbOH) can undergo protonation and deprotonation reactions, leading to a surface potential change that is dependent on the pH of the surrounding electrolyte. This potential difference is measured against a reference electrode, providing a Nernstian response to the pH value.

Detailed Research Findings

Investigations into potentiometric pH electrodes based on niobium/niobium oxide have explored various fabrication methods to optimize sensor performance. tuwien.atresearchgate.net Common preparation techniques include thermal growth, chemical deposition, and electrochemical deposition (anodic polarization). tuwien.at Studies have shown that the fabrication method significantly influences the resulting oxide layer's characteristics and, consequently, its pH sensing performance. researchgate.net

For instance, a comparative study of these three methods found that electrodes prepared via electrochemical manufacturing exhibited the highest reproducibility and sensitivity. researchgate.netresearchgate.net Characterization using Scanning Electron Microscopy (SEM), Energy-Dispersive X-Ray Spectroscopy (EDX), and Electrochemical Impedance Spectroscopy (EIS) revealed that the electrochemical route produces an oxide layer with the highest porosity, which is directly linked to the enhanced sensitivity. researchgate.netresearchgate.net

Another approach involves using niobium oxide (NbOₓ) as the sensing layer in an electrolyte-insulator-semiconductor (EIS) structure. researchgate.net In one such study, an NbOₓ layer was deposited by reactive RF sputtering and subjected to rapid thermal annealing, resulting in a sensor with high sensitivity and linearity. researchgate.net Furthermore, all-solid-state electrochemical sensors have been developed based on the adsorption and storage of hydrogen by niobium, demonstrating a near-Nernstian response and rapid performance.

The stability of these sensors has been a key area of investigation. Niobium-based pH electrodes have demonstrated very good stability in corrosive environments and over several months under various storage conditions. tuwien.atresearchgate.net However, some studies have noted potential interferences. While negligible interference was observed with NaCl and KCl ions, the sensitivity and linearity of the sensors were affected by the presence of Li-ions. researchgate.netresearchgate.net

Performance of Niobium Oxide-Based pH Sensors

The table below summarizes the performance metrics of niobium oxide pH sensors developed through different research efforts and fabrication techniques.

Fabrication Method	Sensitivity (mV/pH)	Linear pH Range	Response Time	Linearity (%)	Reference
Electrochemical Deposition	-41	2-12	Not Specified	Not Specified	tuwien.atresearchgate.netresearchgate.net
Chemical Deposition	-38	Not Specified	Not Specified	Not Specified	researchgate.net
Solid State (Hydrogen Adsorption)	-56.4	1-13	5 seconds	Not Specified
RF Sputtering & RTA	42.1	Not Specified	Not Specified	98.7	researchgate.net

Biomedical Applications of Niobium Ii Oxide and Related Niobium Oxides

Niobium Oxide Nanoparticles in Drug Delivery Systems

Niobium oxide nanoparticles, particularly those of niobium pentoxide (Nb₂O₅), are emerging as promising candidates for advanced drug delivery systems. guidetopharmacology.orgfishersci.fi Their utility stems from a combination of high chemical stability and biocompatibility, which allows them to serve as a stable platform for carrying therapeutic agents. guidetopharmacology.org The surface of these nanoparticles can be readily functionalized, a key feature for creating sophisticated drug delivery vehicles. guidetopharmacology.orgamericanelements.com

Researchers have explored surface modifications to enhance the performance of these nanoparticles. For instance, coating niobium nanoparticles with biocompatible polymers like polyethylene (B3416737) glycol (PEG) has been shown to reduce potential immune responses, making them more suitable for long-term applications within the body. guidetopharmacology.org This stability and the capacity for surface modification position niobium pentoxide nanoparticles as a key area of research for developing multifunctional biomaterials. guidetopharmacology.orgamericanelements.com The unique physicochemical properties of Nb₂O₅, which exists in over 15 structural phases, further expand its potential applications in drug delivery and other biomedical fields. guidetopharmacology.org

Table 1: Research Findings in Niobium Oxide-Based Drug Delivery

Niobium Material	Application/Modification	Key Finding	Reference
Niobium Pentoxide (Nb₂O₅) Nanoparticles	Drug Delivery	Serve as a stable, biocompatible, and functionalizable platform.	guidetopharmacology.org
PEG-Coated Niobium Nanoparticles	Drug Delivery	Reduced immunogenic responses, suitable for long-term use.	guidetopharmacology.org

Niobium Oxide in Imaging Technologies

Niobium-based materials are being investigated for their potential to enhance various medical imaging techniques. guidetopharmacology.org Due to niobium's high atomic number, its compounds can significantly attenuate X-ray beams. This property makes niobium-based composites effective as X-ray contrast agents, potentially offering a more biocompatible and stable alternative to traditional iodine-based agents, resulting in clearer and sharper images. guidetopharmacology.org

In the realm of magnetic resonance imaging (MRI), niobium oxide nanoparticles have shown potential as effective contrast agents. guidetopharmacology.org Studies have indicated that their unique magnetic properties could improve MRI sensitivity, providing a stronger contrast effect, especially for imaging vascular tissues and organs like the liver, when compared to conventional agents. guidetopharmacology.org Furthermore, the specific properties of niobium oxides are being harnessed for novel imaging applications, such as using thin films for creating invisible digital images detectable in the infrared spectrum and employing sputtered niobium oxide for pH-imaging sensors. ereztech.comcenmed.com

Table 2: Niobium Oxides in Various Imaging Modalities

Imaging Technology	Niobium Material/Compound	Role/Finding	Reference
X-ray Imaging	Niobium-based composite	Contrast agent with high X-ray attenuation and improved biocompatibility.	guidetopharmacology.org
Magnetic Resonance Imaging (MRI)	Niobium oxide nanoparticles	Potential for enhanced sensitivity and stronger contrast effect.	guidetopharmacology.org
Infrared Imaging	Niobium oxide thin film	Creation of invisible digital information detectable by infrared light.	ereztech.com
Chemical Imaging	Sputtered Niobium Oxide (NbOx)	pH-sensing membrane for high-speed chemical imaging.	cenmed.com

Niobium Oxide for Tissue Engineering and Orthopedic Implants

Niobium and its oxides are well-regarded materials for orthopedic and dental implants, prized for their biocompatibility, corrosion resistance, and favorable mechanical properties. guidetopharmacology.orgwikipedia.orgamericanelements.com Coatings of niobium and niobium pentoxide (Nb₂O₅) on metallic implants, such as titanium and magnesium alloys, have been shown to enhance corrosion resistance and biocompatibility. guidetopharmacology.orgwikipedia.org These coatings can create a uniform, defect-free surface that supports cell growth while minimizing adverse biological reactions. guidetopharmacology.org

A significant advantage of niobium in orthopedics is its ability to mitigate the "stress shielding" effect. This phenomenon occurs when a rigid implant bears too much of the load that would typically be on the bone, leading to bone density loss. wikipedia.org The elastic modulus of Nb₂O₅ coatings is often lower than the underlying metal, bringing it closer to that of natural bone. wikipedia.org Research has demonstrated that niobium can actively promote osteoblast (bone-building cell) proliferation and differentiation, enhancing the integration of the implant with the surrounding bone tissue (osteointegration). fishersci.atwikipedia.org When combined with other bioactive materials, such as hydroxyapatite, niobium nanoparticles have been shown to significantly improve osteoconductivity. guidetopharmacology.org

Table 3: Applications of Niobium Oxides in Implants and Tissue Engineering

Application	Niobium Material	Key Properties & Findings	Reference(s)
Orthopedic & Dental Implants	Niobium (Nb), Niobium Pentoxide (Nb₂O₅)	Excellent biocompatibility, corrosion resistance, and support for cell growth.	guidetopharmacology.orgwikipedia.orgwikipedia.org
Implant Coatings	Nb and Nb₂O₅ films on Ti or Mg alloys	Enhanced corrosion resistance and biocompatibility.	guidetopharmacology.orgwikipedia.org
Bone Regeneration	Niobium nanoparticles with hydroxyapatite	Improved osteoconductivity and promotion of osteoblast differentiation.	guidetopharmacology.org
Stress Shielding Reduction	Nb₂O₅ coatings	Lower elastic modulus than metal implants, closer to that of natural bone.	wikipedia.org

Antimicrobial Properties of Niobium-Containing Materials

Niobium-containing materials have demonstrated notable antimicrobial capabilities, making them valuable for medical applications where preventing infection is critical. fishersci.atfishersci.be The addition of niobium to materials like stainless steel and copper has been shown to significantly improve their antimicrobial effects against bacteria such as Staphylococcus aureus and E. coli, respectively. fishersci.at

Coatings containing niobium oxides are also being developed to impart antibacterial properties to implant surfaces. For example, incorporating zinc oxide (ZnO) into a pure Nb₂O₅ layer can inhibit bacterial adhesion and growth by promoting the generation of reactive oxygen species (ROS), which are harmful to bacteria. ereztech.com Studies have shown that Nb₂O₅ coatings on titanium alloys (Ti-6Al-4V) can confer antibacterial properties against both gram-positive and gram-negative bacteria. fishersci.be In a separate approach, niobium carbide (NbC) nanoparticles have been used as a photothermal agent, where they convert near-infrared laser energy into localized heat to effectively kill both S. aureus and E. coli in infected wounds. fishersci.at The development of Ti-Nb-Ga alloys has also shown significant antibacterial action against P. aeruginosa and S. aureus. americanelements.com

Table 4: Antimicrobial Research on Niobium-Containing Materials

Material	Target Microorganism(s)	Mechanism/Finding	Reference(s)
Niobium-containing Stainless Steel	Staphylococcus aureus	Significantly improved antimicrobial effect.	fishersci.at
Niobium-doped Copper	E. coli	Decreased bacterial count by up to 99%.	fishersci.at
Nb₂O₅-ZnO Composite Coating	Bacteria (general)	Inhibits adhesion and growth via Reactive Oxygen Species (ROS).	ereztech.com
Niobium Carbide (NbC) Nanoparticles	S. aureus, E. coli	Excellent antimicrobial effects via photothermal therapy (PTT).	fishersci.at
Ti-Nb-Ga Alloys	P. aeruginosa, S. aureus	Significant antimicrobial action (up to 95% efficacy).	americanelements.com

Photodynamic Therapy Utilizing Niobium Pentoxide Nanoparticles

Niobium pentoxide (Nb₂O₅) nanoparticles are being actively explored as a platform for photodynamic therapy (PDT), a non-invasive treatment that uses light to activate a photosensitizing agent to kill cancer cells. guidetopharmacology.orgamericanelements.com The stability and reactivity of Nb₂O₅ make it an ideal carrier for photosensitizers. americanelements.comscribd.com

In PDT, the niobium pentoxide nanoparticle itself is not the active agent but serves as a nanocarrier for photosensitive dyes. wikipedia.orgwikipedia.org In one study, Nb₂O₅ nanoparticles were functionalized with the photosensitizer Protoporphyrin IX (PPIX). wikipedia.orgwikipedia.org When exposed to light of an appropriate wavelength, the dye becomes excited and triggers oxidative damage that is lethal to targeted cells. This system was tested against an A549 lung cancer cell line, demonstrating its viability as a PDT agent with no activity in the dark, which is a crucial safety feature. wikipedia.orgwikipedia.org The unique properties of Nb₂O₅, including its ability to be functionalized and its responsiveness to light, make it a promising material for the development of advanced cancer therapies. wikipedia.orgwikipedia.org

Table 5: Niobium Pentoxide in Photodynamic Therapy Research | Niobium Material | Photosensitizer/Modification | Target | Key Finding | Reference(s) | | --- | --- | --- | --- | --- | | Niobium Pentoxide (Nb₂O₅) Nanoparticles | Functionalized with Protoporphyrin IX (PPIX) | A549 lung cancer cells | Demonstrated effective photoactivity against cancer cells with no dark toxicity, indicating viability as a PDT agent. | wikipedia.orgwikipedia.org | | Niobium Pentoxide (Nb₂O₅) Nanoparticles | General PDT applications | Stability and reactivity make them ideal for functionalization as photosensitizer carriers in advanced biomedical applications. | guidetopharmacology.orgamericanelements.comscribd.com |

Thin Film Research of Niobium Ii Oxide

Growth Mechanisms and Structural Properties of Niobium(II) Oxide Thin Films

The growth of this compound (NbO) thin films is often achieved through physical vapor deposition techniques, such as magnetron sputtering and molecular beam epitaxy (MBE). mdpi.comaip.org The formation of the desired NbO phase is highly sensitive to the deposition conditions, particularly the oxygen partial pressure. mdpi.com During reactive sputtering, various niobium oxide clusters (NbO, NbO₂, NbO₃) can be present in the plasma, which influences the nucleation and subsequent growth of the film. mdpi.comdiva-portal.org Unwanted clusters can disrupt growth, leading to recurring nucleation. diva-portal.org

Successful growth of the NbO phase has been reported on specific substrates. For instance, using molecular beam epitaxy, the NbO phase with a defective rock salt cubic structure was grown on (La₀.₁₈Sr₀.₈₂)(Al₀.₅₉Ta₀.₄₁)O₃ (LSAT) (111) substrates at lower oxygen pressures. aip.org The lattice parameter for this NbO film was determined to be approximately 4.26 Å. aip.org In contrast, films grown under higher oxygen pressure on Strontium Titanate (STO) (111) substrates resulted in the formation of the NbO₂ phase. aip.org

This compound is a metallic compound that crystallizes in a cubic structure related to the rock salt structure, with a notable feature of having 25% ordered vacancies of both cations and anions. researchgate.netaip.org The structural quality of the film, whether it is amorphous, polycrystalline, or epitaxial, is strongly dependent on the deposition technique and parameters like substrate temperature. mdpi.comnih.gov

Influence of Deposition Parameters on this compound Film Characteristics

The characteristics of this compound thin films are profoundly influenced by the parameters set during the deposition process. mdpi.com Controlling these parameters is crucial for tailoring the film's structural, electrical, and optical properties for specific applications.

Effect of Oxygen Flow Rate on Film Conductivity and Optical Properties

The oxygen flow rate during reactive sputtering is a critical parameter that determines the stoichiometry and, consequently, the properties of the deposited niobium oxide film. frontiersin.orgjove.com To produce the NbO or NbO₂ phases, lower oxygen flow rates are necessary. frontiersin.orgmdpi.com

Studies on the niobium-oxygen system show a clear trend:

Conductivity: Films deposited with lower oxygen flow rates exhibit higher electrical conductivity. frontiersin.orgjove.comcdmf.org.brnih.gov This is attributed to the formation of lower oxidation states like NbO₂ (a semiconductor with relatively high conductivity) or the creation of oxygen vacancies which act as charge carriers. frontiersin.orgcdmf.org.brnih.gov As the oxygen flow increases, the more insulating Nb₂O₅ phase begins to dominate, leading to a decrease in conductivity. frontiersin.orgnih.gov For example, in one study, a flow rate of 3.5 sccm of oxygen produced films with better electrical properties compared to higher flow rates. frontiersin.orgcdmf.org.br

Optical Properties: The optical transmittance of niobium oxide films is also dependent on the oxygen content during deposition. iaea.org Generally, as the oxygen flow rate increases, films transition from metallic-like and non-transparent to dielectric and transparent. mdpi.com The band gap has been observed to vary with oxygen pressure, with values reported between 3.3 and 3.6 eV for transparent films. worldscientific.com

Table 1: Effect of Oxygen Flow Rate on Niobium Oxide Film Phase and Properties

Oxygen Flow Rate	Resulting Phase (Primarily)	Electrical Conductivity	Optical Appearance	Reference
< 3 sccm	NbO₂	High	Opaque	frontiersin.orgnih.gov
3.5 sccm	Nb₂O₅ (with oxygen vacancies)	Intermediate	-	frontiersin.orgcdmf.org.br
> 4 sccm	Nb₂O₅	Low	Transparent	frontiersin.orgmdpi.com
0 to 0.32 (O₂/Ar ratio)	Transition from Crystalline to Amorphous	Metallic-like to Dielectric	Non-transparent to Transparent	mdpi.com

Impact of Substrate Temperature on Film Morphology and Crystallinity

The substrate temperature during deposition plays a pivotal role in determining the film's final structure. nih.gov Higher temperatures supply more energy to the adatoms on the surface, enhancing their mobility. arxiv.org This leads to several changes:

Crystallinity: Films deposited at low temperatures (e.g., room temperature) tend to be amorphous or consist of small, randomly oriented grains. mdpi.comnih.govarxiv.org As the substrate temperature is increased, the crystallinity improves significantly, with films exhibiting a higher degree of preferred orientation. researchgate.netnih.gov For instance, niobium films deposited on Si(100) substrates showed an amorphous nature at lower temperatures and became nanocrystalline at temperatures of 300 °C and above. nih.gov

Morphology and Grain Size: Increased temperature promotes the growth of larger, more defined crystal grains. arxiv.orgnih.gov This can lead to the formation of dense, vertical columnar structures at elevated temperatures. nih.gov In one study, the crystallite size in anodically grown niobium oxide films increased from 2.1 nm to 5.2 nm as the processing temperature and voltage were increased. nih.gov This change in microstructure from fine-grained to columnar is a well-documented effect of substrate temperature. uni-regensburg.de

Table 2: Influence of Temperature on Niobium Oxide Film Properties

Deposition/Annealing Temperature	Effect on Crystallinity	Effect on Morphology	Reference
Low Temperature (e.g., 25-200 °C)	Amorphous	Small, randomly oriented grains	mdpi.comnih.gov
High Temperature (e.g., ≥ 300 °C)	Nanocrystalline, improved crystallinity	Larger grains, columnar growth	nih.govuni-regensburg.de
Increasing from 140 °C to 180 °C	Increased crystallite size (32.75 nm to 51.19 nm)	More defined, porous structure	mdpi.com
Increasing from 450 to 700 °C	-	Increased surface roughness (7 to 40 nm)	nih.gov

Control of Film Thickness and Surface Roughness

Precise control over film thickness and surface roughness is essential for device fabrication.

Film Thickness: The most direct way to control film thickness is by adjusting the deposition time. mdpi.com The deposition rate, which can be influenced by parameters like sputtering power and gas flow, also determines the final thickness for a given time. frontiersin.orgresearchgate.net For example, niobium oxide films with thicknesses between 51 nm and 198 nm were achieved by varying the DC magnetron sputtering deposition time from 15 to 60 minutes. mdpi.com

Surface Roughness: Surface roughness is a more complex property affected by multiple deposition parameters. Higher substrate temperatures can lead to lower surface roughness by promoting ordered growth. arxiv.org However, in some cases, higher calcination temperatures have been shown to increase roughness due to the nanoporous nature of the films. nih.gov For sputtered films, there can be a negligible effect of oxygen gas content on the roughness of amorphous films, but an observable impact on crystalline films. researchgate.net By carefully controlling growth conditions, very smooth films can be produced, with root-mean-square (rms) roughness values reported to be as low as 0.4 nm. mdpi.com

Heterojunctions and Composite Thin Films with this compound

The creation of heterojunctions and composite materials involving niobium oxides aims to leverage the properties of each component for enhanced performance. While much of the research in this area focuses on Nb₂O₅, the principles apply to NbO as well. For example, epitaxial films of NbO have been grown on (111)-oriented cubic perovskite LSAT substrates, forming a distinct heterostructure. aip.org Similarly, NbO₂ films have been grown on STO substrates. aip.org

Composite materials integrating niobium oxide with conductive matrices have shown promise. Nb₂O₅ thin films deposited on biomorphic carbon (BioC) scaffolds create composite materials that combine the high surface area and conductivity of the carbon with the high capacitance of the niobium oxide. nih.govresearchgate.net The heterojunctions within these Nb₂O₅/BioC composites were found to be beneficial for electrochemical capacitance, significantly increasing the electrode capacitance. mdpi.comnih.govresearchgate.net These findings suggest a promising avenue for creating NbO-based composites for energy storage applications.

Integration of this compound Films in Optoelectronic Devices and Electrochromics

Niobium oxides, particularly Nb₂O₅, are widely studied for their applications in optoelectronics and electrochromics due to their high refractive index, wide bandgap, and chemical stability. mdpi.commdpi.comidealvac.com They are used in optical filters, waveguides, and as dielectric layers in capacitors and transistors. idealvac.com

The electrochromic behavior of niobium oxides involves reversible changes in optical properties in response to an electric field. mdpi.com Amorphous Nb₂O₅ films, for instance, exhibit coloration and bleaching when subjected to reduction and oxidation. tubitak.gov.traip.org This property is utilized in applications like smart windows. idealvac.com

While Nb₂O₅ is an insulator and NbO₂ is a semiconductor, this compound (NbO) is a metallic compound. researchgate.netaip.org This metallic nature differentiates its potential applications from its higher-oxide counterparts. Its conductivity could be advantageous in certain electrode applications, but may limit its use in applications requiring a wide bandgap semiconductor or a transparent insulator, which are common roles for oxides in optoelectronic devices. chalcogen.roscientific.net Further research is needed to fully explore the potential of integrating NbO thin films into specialized optoelectronic or electrochromic systems where its metallic character could be an asset.

Theoretical and Computational Studies of Niobium Ii Oxide

Molecular Orbital Analyses and Chemical Bonding in Niobium Oxide Clusters (e.g., Nb₃Oₙ⁻)

The study of gas-phase niobium oxide clusters provides fundamental insights into the nature of chemical bonding and the initial stages of oxidation at a molecular level. Combining experimental techniques like photoelectron spectroscopy (PES) with DFT calculations allows for a detailed analysis of the electronic and structural properties of these clusters. acs.orgfigshare.com

Molecular orbital (MO) analyses of triniobium oxide clusters, Nb₃Oₙ⁻ (where n ranges from 3 to 8), have revealed a sequential oxidation trend. acs.orgfigshare.com As oxygen atoms are added, they systematically occupy different positions, leading to distinct structural and electronic changes.

Key findings from the study of Nb₃Oₙ⁻ clusters include:

Nb₃O₃⁻ : The three oxygen atoms prefer to occupy the bridging sites of a triangular Nb₃ core, resulting in nearly degenerate cyclic structures. acs.orgfigshare.com

Nb₃O₄⁻ to Nb₃O₆⁻ : Subsequent oxygen atoms occupy terminal sites, directly bonded to the niobium atoms. acs.orgfigshare.com

Nb₃O₇⁻ and Nb₃O₈⁻ : Further oxygen addition leads to the formation of double-bridging and terminal oxygen atoms, respectively, culminating in the +5 oxidation state for each niobium atom in Nb₃O₈⁻. acs.orgfigshare.com

A detailed investigation of smaller clusters, Nb₃O⁻ and Nb₃O₂⁻, showed that for Nb₃O⁻, the oxygen atom bridges two niobium atoms in a triangular Nb₃ structure. acs.org Interestingly, the ground state of Nb₃O₂⁻ was found to have a low-symmetry structure with both a bridging and a terminal oxygen atom. acs.org The presence of a terminal Nb=O unit in this cluster is significant as it can serve as a molecular model for active sites in niobia-based catalysts. acs.org

The MO analyses help to elucidate how the bonding evolves with increasing oxygen content, providing a bridge between the properties of individual atoms and the bulk material. acs.org

Modeling of Defect Structures and Non-Stoichiometry in Niobium Oxides

Defects and non-stoichiometry play a crucial role in determining the physical and chemical properties of transition metal oxides. In niobium oxides, these imperfections can significantly influence their catalytic and electronic behavior.

Computational modeling, often using DFT, is a powerful tool for investigating the nature of these defects. Niobium monoxide (NbO) itself can be considered a highly defective structure, with 25% ordered vacancies on both the niobium and oxygen sublattices of a rock-salt-type lattice. researchgate.netcsic.es

Theoretical studies have explored the impact of defects in various niobium-containing oxide systems. For example, in CuO-doped (K,Na)NbO₃, DFT calculations have been used to determine the formation energies of different defect complexes involving copper dopants and oxygen vacancies. aip.org These studies suggest the formation of both dimeric (Cu''Nb - V••O)' and trimeric (V••O - Cu''Nb - V••O)• defect complexes, which can influence the material's ferroelectric properties. aip.org The interaction between these defect complexes and domain walls is critical for understanding materials hardening and fatigue. aip.org

In another study on CuO-doped (Na₀.₅K₀.₅)NbO₃, a combination of experimental techniques and DFT calculations helped to identify the local defect structure. aip.org It was found that oxygen vacancies tend to form trimeric bent V••O - Cu'''Nb - V••O defect complexes. aip.org

While these studies are on more complex niobates, the fundamental principles of defect formation and interaction are applicable to simpler oxides like NbO. The ability to model these defect structures provides insight into how non-stoichiometry can be used to tailor the material's properties for specific applications. A revised phase diagram for the Nb-O system has been proposed based on first-principles and statistical mechanics, highlighting the importance of understanding phase stability and defect behavior. escholarship.org

Simulations of Phase Transitions and Structural Transformations in Niobium Oxides

Niobium oxides are known to exist in numerous polymorphic forms, and understanding the transitions between these phases is critical for both fundamental science and technological applications. researchgate.netmdpi.com Computational simulations provide a means to explore these transformations under various conditions, such as temperature and pressure.

Ab initio molecular dynamics simulations have been used to investigate pressure-induced phase transformations in Nb₂O₅. osti.gov These simulations predicted the transition pressures between different polymorphs and also captured the phenomenon of pressure-induced amorphization. osti.gov

Electron beam-induced structural transformations in NbO have also been studied. csic.esnih.gov Experimental observations combined with DFT calculations revealed that the electron beam can stimulate the migration of both niobium and oxygen atoms, leading to a transformation from the pristine Pm-3m space group structure to a disordered Fm-3m structure with 75% occupancy on both sublattices. csic.esnih.gov The identification of antiphase planar defects in the pristine NbO was suggested to be related to this transformation mechanism. csic.es

The metal-to-insulator transition in NbO₂ has been investigated using temperature-dependent X-ray spectroscopy and supported by DFT calculations. researchgate.net These studies indicate that the transition is a result of a structural phase transition governed by a Peierls mechanism, involving the gradual weakening of Nb-Nb dimers with increasing temperature. researchgate.net

Furthermore, the study of phase transitions in nanoscale perovskite oxides containing niobium, such as Ba(Ti,Nb)O₃, demonstrates how the introduction of niobium can affect the transition temperatures compared to the parent compound. aip.orgresearchgate.net

These simulation-based approaches are essential for mapping out the complex phase landscape of niobium oxides and for understanding the atomistic mechanisms that drive these structural transformations.

Future Research Directions and Challenges in Niobium Ii Oxide Science

Advancing Scalable and Controllable Synthesis Methods for Stoichiometric Niobium(II) Oxide

A significant hurdle in the widespread application of this compound lies in the difficulty of its synthesis. Achieving high-quality, single-phase NbO films with precise stoichiometry is a considerable challenge. researchgate.netacs.org The synthesis process is often complicated by the formation of other niobium oxides, such as NbO2, and elemental niobium as defect phases. researchgate.netarxiv.org These impurities can significantly alter the material's electronic properties, including its superconducting transition temperature. researchgate.netarxiv.org

Current research is focused on developing scalable and controllable synthesis methods. Techniques like molecular beam epitaxy are being explored to grow high-quality, single-phase NbO thin films. researchgate.net A key challenge is tuning the growth conditions to stabilize the Nb²⁺ oxidation state, which is uncommon. researchgate.netarxiv.org High temperatures, often exceeding 1000°C, are typically required, adding to the complexity and cost of synthesis. researchgate.net Future advancements in synthesis will likely involve a combination of high-temperature epitaxy and precise control over the oxygen partial pressure to produce pure, stoichiometric NbO. acs.orgarxiv.org The ability to produce NbO films on various substrates is also crucial for its integration into electronic devices. researchgate.net

Exploration of Novel Applications Leveraging this compound's Unique Electronic Configuration

This compound possesses a unique electronic configuration with a 4d³ electron filling, resulting in a highly metallic system. arxiv.org This distinct electronic structure is the basis for its intriguing properties, including superconductivity at low temperatures. arxiv.orgresearchgate.net The interplay between its uncommon oxidation state, unique crystal structure, and superconductivity makes it a compelling platform for fundamental research and novel applications. arxiv.org

Future research will focus on exploring applications that can fully exploit these electronic properties. One promising area is in advanced electronics, where NbO could be used in components for next-generation computing and communication systems. Its metallic nature and superconductivity make it a candidate for use in quantum computing and high-frequency electronics. Further investigation into its behavior in thin-film form and at the nanoscale is expected to reveal new phenomena and open up additional application possibilities.

Addressing Biodegradability and Long-Term Retention in Biomedical Applications of Niobium-Based Nanomaterials

Niobium-based nanomaterials, including oxides, are gaining attention for their potential in biomedical applications due to their excellent biocompatibility and corrosion resistance. mdpi.comnih.gov They are being explored for use in drug delivery, bioimaging, and tissue engineering. mdpi.comnih.gov However, a significant challenge that needs to be addressed is the limited biodegradability of metallic niobium nanoparticles. mdpi.comresearchgate.netresearchgate.net

Concerns exist regarding the long-term retention of these nanomaterials in the body and the potential for accumulation in tissues, which could lead to chronic inflammation or toxicity. mdpi.comnih.govresearchgate.net Future research must focus on designing niobium-based nanoparticles with controlled clearance and biodegradability. mdpi.comnih.gov One approach being investigated is the surface modification of nanoparticles with biodegradable polymers to enhance their clearance from the body. mdpi.comresearchgate.net Studies on niobium diselenide (NbSe2) nanosheets have shown that they can gradually degrade in a physiological environment and be excreted, which is a promising direction for developing safer niobium-based nanotherapeutics. nih.govcityu.edu.hk A thorough understanding of the long-term biological interactions and potential in vivo toxicity is crucial for the safe and effective translation of these materials into clinical practice. mdpi.com

Development of High-Performance this compound-Based Composites for Multifunctional Devices

The development of composite materials that incorporate this compound is a promising avenue for creating multifunctional devices with enhanced performance. By combining NbO with other materials, it is possible to tailor the properties of the composite for specific applications. For instance, niobium oxide-based composites are being investigated for their potential in energy storage and electrochromic devices. acs.orgacs.org

In-Depth Mechanistic Understanding of this compound's Role in Catalysis and Sensing

Niobium oxides, in general, have shown great promise as catalysts and sensing materials. researchgate.netmdpi.comtandfonline.com Niobium pentoxide (Nb₂O₅), for instance, is known to be an effective catalyst for various reactions and has been used in gas sensors. mdpi.commdpi.comzenodo.orgzenodo.org The sensing mechanism of niobium oxide-based gas sensors is based on the change in electrical conductivity upon the adsorption of gas molecules on the material's surface. mdpi.comzenodo.org

A deeper, mechanistic understanding of how this compound, specifically, interacts with different molecules is needed to optimize its performance in catalytic and sensing applications. While much of the current research focuses on Nb₂O₅, the unique electronic structure of NbO could offer distinct advantages. researchgate.net Future studies should employ advanced characterization techniques and theoretical calculations, such as density functional theory (DFT), to elucidate the reaction mechanisms at the atomic level. rsc.org This knowledge will be crucial for designing more selective and sensitive catalysts and sensors. For example, understanding how the surface of NbO interacts with specific gases could lead to the development of highly selective gas sensors for environmental monitoring or medical diagnostics. researchgate.net

Industrial Relevance and Commercialization Potential of this compound Technologies

The industrial relevance and commercialization potential of this compound technologies are significant, particularly in the electronics and energy sectors. discoveryalert.com.auniobium.techkyocera-avx.com Niobium oxides are already used in various applications, including capacitors, optical lenses, and superalloys. discoveryalert.com.auniobium.tech The unique properties of NbO could open up new markets and expand the use of niobium-based materials.

A major driver for the commercialization of NbO technologies is the growing demand for high-performance electronic components. kyocera-avx.comniobium.tech Niobium oxide capacitors, for example, offer advantages such as high reliability and stability. kyocera-avx.com In the energy sector, niobium-based materials are being explored for use in next-generation batteries with faster charging capabilities and longer lifespans. discoveryalert.com.auniobium.techsfa-oxford.com The world's largest niobium producer, CBMM, is actively investing in research and development to bring new niobium-based technologies to market, with a focus on battery applications. discoveryalert.com.ausfa-oxford.com The commercial success of NbO will depend on the ability to overcome the synthesis challenges and demonstrate clear performance advantages over existing materials. The development of cost-effective and scalable manufacturing processes will be a key factor in its widespread adoption by industry. kyocera-avx.com

Q & A

Basic: What are the primary challenges in synthesizing phase-pure niobium(II) oxide (NbO), and how can they be methodologically addressed?

This compound synthesis is complicated by its tendency to form mixed-valence oxides (e.g., NbO₂, Nb₁₂O₂₉) under standard conditions. To achieve phase purity, researchers must rigorously control oxygen partial pressure and annealing conditions. For example, vacuum annealing at 1000°C has been shown to stabilize Nb₁₂O₂₉ as a transparent conductive oxide (TCO), though stoichiometric deviations may still occur due to intrinsic doping effects . Key methodological steps include:

• Precursor selection : Use high-purity Nb metal or NbO₂ as starting materials to minimize impurities.
• Atmosphere control : Employ inert or reducing atmospheres (e.g., H₂/N₂ mixtures) to suppress higher oxidation states.
• Post-synthesis characterization : Validate phase purity via X-ray diffraction (XRD) and electron energy loss spectroscopy (EELS), which can distinguish NbO from NbO₂ or Nb₂O₅ based on oxygen coordination .

Advanced: How can researchers resolve discrepancies in reported lattice parameters for niobium oxides across studies?

Lattice parameter variations arise from differences in synthesis methods (e.g., sol-gel vs. sputtering) and thermal history. For instance, Nb₁₂O₂₇ and NbO₂ exhibit structural shifts depending on sintering temperatures . To address inconsistencies:

• Comparative characterization : Use synchrotron XRD to detect subtle phase transitions and quantify lattice distortions.
• Replicate synthesis protocols : Reproduce conditions from conflicting studies (e.g., electrolyte composition in anodization) to isolate variables affecting oxide morphology .
• Cross-validate with computational models : Density functional theory (DFT) can predict lattice stability under varying oxygen partial pressures, aiding in reconciling experimental data .

Basic: What characterization techniques are essential for analyzing the electronic structure of this compound?

This compound’s electronic properties (e.g., bandgap, conductivity) are highly sensitive to defects and crystallinity. Critical techniques include:

• X-ray photoelectron spectroscopy (XPS) : Identifies oxidation states (e.g., Nb⁺² in NbO vs. Nb⁺⁵ in Nb₂O₅) and surface contamination .
• UV-Vis-NIR spectroscopy : Detects optical absorption edges, though NbO’s d-electron transitions may complicate bandgap determination .
• Scanning electron microscopy (SEM) : Reveals grain boundaries and porosity, which influence electrical conductivity .

Advanced: What experimental design strategies optimize niobium oxide thin films for optoelectronic applications?

Thin-film performance depends on deposition parameters and post-treatment. A statistically driven approach, such as factorial design, can identify critical factors:

• Sputtering optimization : Parameters like gas pressure (Ar/O₂ ratio) and substrate temperature affect film stress and crystallinity. For example, residual stress in Nb films was minimized by tuning DC sputtering power and bias voltage .
• Post-deposition annealing : Vacuum annealing at 800–1000°C enhances crystallinity and reduces oxygen vacancies, critical for TCO applications .
• Morphology control : Anodization in niobium oxalate electrolytes produces uniform nanoporous structures, improving surface area for catalysis .

Basic: How does niobium oxide incorporation affect the network structure of silicate glasses?

In glass matrices, NbO acts as a network intermediate, modifying connectivity and properties:

• Network role : Nb⁺⁵ in Nb₂O₅ forms [NbO₆] octahedra, bridging silicate tetrahedra and increasing glass transition temperature.
• Property modulation : Adding 5–10 wt.% Nb₂O₅ enhances refractive index (1.8–2.0) and chemical durability, making it suitable for lead-free optical glasses .
• Analytical methods : Nuclear magnetic resonance (NMR) and Raman spectroscopy quantify Nb’s coordination environment in glass .

Advanced: How can researchers model the electronic structure of niobium oxides to predict optoelectronic behavior?

First-principles calculations and spectroscopic data integration are key:

• DFT simulations : Predict band structures and defect energetics. For NbO, localized d-states near the Fermi level explain its metallic conductivity, while Nb₂O₅’s wide bandgap (~3.4 eV) aligns with TCO behavior .
• In-situ spectroscopy : Couple XPS with Hall effect measurements to correlate oxygen vacancies with carrier concentration .
• Machine learning : Train models on experimental datasets (e.g., synthesis conditions vs. conductivity) to guide material design .

Basic: What are the implications of nitrogen incorporation in niobium oxide scales during high-temperature oxidation?

Nitrogen uptake in oxide scales (e.g., on γ-TiAl alloys) alters corrosion resistance:

• Analytical challenges : Secondary neutral mass spectrometry (SNMS) is required to detect nitrogen in oxide phases, as conventional methods lack sensitivity .
• Mechanistic insights : Nb additions segregate to oxide grain boundaries, inhibiting oxygen diffusion but promoting nitrogen ingress at 800°C .

Advanced: How can conflicting data on niobium oxide’s anodization kinetics be resolved?

Discrepancies in oxide growth rates (e.g., thickness reduction after prolonged anodization) require systematic analysis:

• Electrolyte comparison : Anodization in niobium oxalate vs. oxalic acid produces differing defect densities due to ion incorporation .
• In-situ monitoring : Use electrochemical impedance spectroscopy (EIS) to track oxide formation dynamics and identify dissolution thresholds .
• Cross-sectional TEM : Resolve amorphous-to-crystalline transitions that may explain anomalous thickness trends .

Table 1: Key Synthesis Methods for Niobium Oxides

Method	Phase Produced	Critical Parameters	Reference
Vacuum Annealing	Nb₁₂O₂₉	1000°C, low O₂ pressure
Hydrothermal Synthesis	Nb₂O₅ nanoparticles	pH, temperature, precursor
Sputtering	NbO thin films	Ar/O₂ ratio, substrate bias
Anodization	Nanoporous Nb₂O₅	Electrolyte composition, voltage